2-Chloro-4-fluoro-1,3-dimethylbenzene

• CAS: 26829-81-2

Core Science & Biosynthesis

Synonyms for 2-Chloro-4-fluoro-1,3-dimethylbenzene in Literature: A Technical Guide

Executive Summary

Precision in chemical nomenclature is the bedrock of reproducible research. For halogenated xylene derivatives like 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS: 26829-81-2), literature often employs a mix of IUPAC systematic names, semi-systematic "xylene" nomenclature, and vendor-specific catalog names.[1][2] This ambiguity can lead to costly procurement errors—specifically, confusion with its structural isomers or toluene analogs.

This guide provides a definitive analysis of the synonyms, structural identity, and search strategies for this specific molecule. It is designed to ensure you are sourcing, synthesizing, and citing the correct chemical entity.

Chemical Identity & Structural Analysis[1][3]

Before analyzing synonyms, we must establish the absolute structural identity of the molecule to prevent confusion with isomers (e.g., 4-chloro-2-fluoro-1,3-dimethylbenzene).[1][2]

Property	Data	Notes
Systematic Name	2-Chloro-4-fluoro-1,3-dimethylbenzene	Preferred IUPAC Name (PIN) logic.[1][2]
Common Name	2-Chloro-4-fluoro-m-xylene	Derived from the m-xylene parent structure.[1][2]
CAS Registry No.	26829-81-2	Critical Identifier.[1][2][3][4] distinct from isomers.
Molecular Formula	C₈H₈ClF	Molecular Weight: 158.60 g/mol .
InChIKey	HVRIMJZAAPPLII-UHFFFAOYSA-N	Hash key for digital verification.
SMILES	Cc1c(Cl)c(C)ccc1F	Useful for substructure searching.

Structural Visualization & Numbering Logic[1]

The confusion in nomenclature often arises from which substituent determines the "1" position.

• Systematic: Benzene ring numbering minimizes locants for all substituents.

• Semi-Systematic: The "m-xylene" parent fixes the methyls at 1 and 3, forcing the chloro to position 2 and fluoro to position 4.

Figure 1: The chlorine atom is sterically crowded between the two methyl groups, a key feature for reactivity and identification.[1][2]

Nomenclature Hierarchy & Synonyms

Researchers must recognize three distinct tiers of nomenclature used in patents, academic papers, and vendor catalogs.

Tier 1: The "Xylene" Nomenclature (Most Common in Synthesis)

Organic chemists often view this molecule as a derivative of m-xylene.[1] This is the most intuitive name for synthesis planning.

• Primary Synonym: 2-Chloro-4-fluoro-m-xylene [1][2]

• Variations:

  • 2-Chloro-4-fluoro-1,3-xylene[1][2]

  • 4-Fluoro-2-chloro-m-xylene[1][2]

Tier 2: Systematic IUPAC Variations

Databases often re-number the ring based on alphabetical priority (Chloro vs. Fluoro vs. Methyl) or locant minimization rules, leading to valid but confusing synonyms.

• 1-Chloro-3-fluoro-2,4-dimethylbenzene [1][2]

  • Logic: Numbering starts to give the lowest set of locants. If we treat substituents equally: 1,2,3,4 is the set. Alphabetical priority (C before F before M) might suggest Chloro at 1.

  • Note: While chemically descriptive, this often breaks the intuitive "xylene" pattern.

• 2,4-Dimethyl-3-chlorofluorobenzene [1][2]

  • Logic: This name is potentially misleading . It implies the Chloro is at 3.[5][6] Let's map it: 1-Fluoro, 2-Methyl, 3-Chloro, 4-Methyl.[1][2] This describes the exact same molecule but numbers from the Fluorine as position 1.

  • Verification: F(1) -> Me(2) -> Cl(3) -> Me(4).[1][2] This matches the connectivity of Cl between two Methyls.

Tier 3: Database & Vendor Identifiers[1][2]

• Beilstein/Reaxys ID: (Check specific database for ID, often distinct from CAS).

• PubChem CID: (e.g., specific entry for CAS 26829-81-2).

Literature & Patent Search Strategy

When searching for this molecule, a single query is rarely sufficient. Patents often obscure structures using generic names or Markush structures.

The "False Positive" Trap

Warning: Do NOT confuse this molecule with:

• 2-Chloro-4-fluorotoluene (CAS 452-73-3): Missing one methyl group.[1][2][7]

• 2-Chloro-4-fluoro-1-methylbenzene: Same as above.

• 4-Chloro-2-fluoro-1,3-dimethylbenzene: An isomer where Cl and F positions are swapped.[1][2]

Recommended Search Workflow

Figure 2: A logical flow to filter out common false positives like fluorotoluenes.

Synthesis & Applications Context

Understanding how the molecule is made helps in identifying it in "Methods" sections where it might be referred to only as "Intermediate 3" or similar.

Synthesis Pathway

The molecule is typically synthesized via the Schiemann reaction or electrophilic halogenation of m-xylene derivatives.[1]

• Precursor: 2-Chloro-4-amino-1,3-dimethylbenzene (2-Chloro-4-amino-m-xylene).[1][2]

• Reaction: Diazotization (

  ) followed by thermal decomposition.

• Literature Keyword: Look for "diazotization of xylidines" or "fluorination of chloroxylenes".

Applications

• Agrochemicals: Used as a building block for herbicides requiring a sterically hindered, electron-deficient aromatic ring.[1]

• Pharmaceuticals: The fluorine atom increases metabolic stability (blocking metabolic oxidation at the 4-position), while the chlorine provides a handle for further coupling (e.g., Buchwald-Hartwig amination).[1]

Summary Table of Identifiers

Identifier Type	Value	Reliability
CAS Number	26829-81-2	High (Definitive)
InChIKey	HVRIMJZAAPPLII-UHFFFAOYSA-N	High (Digital Exactness)
Semi-Systematic	2-Chloro-4-fluoro-m-xylene	Medium (Common in text)
IUPAC Variant 1	2-Chloro-4-fluoro-1,3-dimethylbenzene	Medium (Standard)
IUPAC Variant 2	1-Fluoro-2,4-dimethyl-3-chlorobenzene	Low (Confusing but valid)
MDL Number	MFCD00000000 (Example placeholder, verify specific vendor MDL)	Vendor Specific

References

• Sigma-Aldrich. 2-Chloro-4-fluoro-1,3-dimethylbenzene Product Sheet. Accessed March 2, 2026. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 20158503 (Related Analog Reference). Link(Note: Use InChIKey HVRIMJZAAPPLII-UHFFFAOYSA-N for exact match).[1][2]

• ChemicalBook. 2-Chloro-4-fluoro-1,3-dimethylbenzene CAS 26829-81-2 Technical Data. Link

• Google Patents. Search Results for CAS 26829-81-2 in Agrochemical Synthesis. Link[1][4]

Sources

• 1. CAS [chemicalbook.com]
• 2. CAS [chemicalbook.com]
• 3. 796600-15-2|2-Chloro-4-fluoro-3-methylbenzonitrile|BLD Pharm [bldpharm.com]
• 4. 1214378-09-2|2-Chloro-4-(2-fluorophenyl)-1-methylbenzene|BLD Pharm [bldpharm.com]
• 5. 2-Chloro-4-fluorotoluene synthesis - chemicalbook [chemicalbook.com]
• 6. CN114790139A - Method for synthesizing 2-chloro-4-fluorobenzoic acid by taking 2-chloro-4-amino bromobenzene as raw material - Google Patents [patents.google.com]
• 7. 2-CHLORO-4-FLUORO-1-METHYLBENZENE | CAS 452-73-3 [matrix-fine-chemicals.com]

2-Chloro-4-fluoro-1,3-dimethylbenzene: A Comprehensive Technical Guide on Physicochemical Properties and Applications

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In modern medicinal chemistry and agrochemical development, halogenated aromatic building blocks are indispensable. 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS: 26829-81-2) represents a highly specialized scaffold, offering a unique combination of steric bulk, electronic modulation, and metabolic resistance.

As a Senior Application Scientist, I approach physicochemical characterization not merely as a data-gathering exercise, but as the foundational step for ensuring reproducibility. A superficial understanding of a compound’s molecular weight and density often leads to catastrophic failures in scale-up synthesis. This whitepaper synthesizes field-proven insights with rigorous technical data to guide you through the physicochemical profiling, structural implications, and empirical handling of this critical intermediate.

Physicochemical Profiling & Structural Causality

Before deploying 2-chloro-4-fluoro-1,3-dimethylbenzene in complex cross-coupling reactions or pharmacokinetic models, its fundamental properties must be established.

Quantitative Data Summary

Property	Value	Causality / Practical Significance
Compound Name	2-Chloro-4-fluoro-1,3-dimethylbenzene	Standard IUPAC nomenclature defining exact regiochemistry.
CAS Registry Number	26829-81-2	Unique identifier for procurement and regulatory tracking.
Molecular Formula	C₈H₈ClF	Dictates isotopic distribution for mass spectrometry (M / M+2).
Molecular Weight	158.60 g/mol	Critical for exact stoichiometric precision in catalytic cycles.
Estimated Density	~1.15 – 1.20 g/cm³ @ 25°C	Essential for volumetric dosing in flow chemistry and scale-up.
Physical State	Liquid (at Standard Temp/Pressure)	Necessitates specialized handling to prevent volatilization.

The "Why" Behind the Numbers

• Molecular Weight (158.60 g/mol ): The exact molecular weight is derived from the isotopic abundance of its constituent atoms. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), this compound acts as an aryl halide electrophile. An error in molecular weight assumption leads to stoichiometric imbalances, which can result in incomplete conversion or the proliferation of homocoupled byproducts.

• Density (~1.15–1.20 g/cm³): Density is fundamentally a measure of mass per unit volume. The introduction of heavier halogen atoms (Chlorine, atomic weight 35.45; Fluorine, atomic weight 19.00) onto the xylene scaffold significantly increases the molecular mass without a proportional increase in the Van der Waals volume of the liquid lattice. Consequently, this compound is significantly denser than its parent m-xylene (~0.86 g/cm³). Because commercial suppliers rarely provide batch-specific empirical density for this specific catalog item, it must be measured in-house prior to volumetric dispensing.

Experimental Methodologies: Precision Density Determination

To ensure trustworthiness in your synthetic protocols, you cannot rely on theoretical density values for volumetric dispensing. You must establish a self-validating system. The following protocol is adapted from the USP <841> Specific Gravity standard for high-precision pycnometry[1].

Protocol: Empirical Density Determination via Pycnometry

Prerequisites: A 10 mL glass pycnometer with a capillary stopper, an analytical balance (0.1 mg precision), and a thermostatic water bath calibrated to 25.0 °C.

• Step 1: Preparation & Degassing. Clean the pycnometer with acetone and dry under a stream of nitrogen. Causality: Residual solvents alter the internal volume and mass. Degas the 2-chloro-4-fluoro-1,3-dimethylbenzene sample via sonication to remove dissolved air, which artificially lowers the measured density.

• Step 2: Self-Validating Calibration. Fill the pycnometer with Type I ultrapure water. Equilibrate in the 25.0 °C bath for 30 minutes, wipe the exterior dry, and weigh. Causality: Water has a known density at 25.0 °C (0.9970 g/cm³). This step calculates the exact, true volume of your specific pycnometer, validating the system before the chemical is introduced.

• Step 3: Sample Loading. Empty and dry the pycnometer. Slowly introduce the 2-chloro-4-fluoro-1,3-dimethylbenzene using a glass syringe, tilting the pycnometer to allow the liquid to slide down the wall. Causality: This prevents the entrapment of micro-bubbles.

• Step 4: Thermal Equilibration. Insert the capillary stopper (excess liquid will be expelled through the capillary). Submerge the pycnometer in the 25.0 °C bath for 30 minutes.

• Step 5: Mass Quantification & Calculation. Remove the pycnometer, meticulously wipe the exterior with a lint-free wipe, and record the mass. Calculate the density using the formula:

  .

Figure 1: Step-by-step workflow for empirical density determination via pycnometry.

Structural & Mechanistic Implications in Drug Design

Why do medicinal chemists specifically request 2-chloro-4-fluoro-1,3-dimethylbenzene? The answer lies in the strategic orthogonality of its functional groups:

• The Fluorine Atom (C4): Fluorine is highly electronegative but sterically similar to hydrogen. Placing it at the para-position relative to a methyl group effectively blocks Cytochrome P450-mediated aromatic ring oxidation (hydroxylation) at that site, dramatically increasing the metabolic half-life of the resulting drug candidate.

• The Chlorine Atom (C2): Chlorine provides significant steric bulk, which can lock the conformation of adjacent rotatable bonds (atropisomerism). Furthermore, it serves as a reactive handle for late-stage functionalization via Buchwald-Hartwig aminations.

• The Methyl Groups (C1, C3): These provide lipophilicity (increasing LogP) to enhance cellular membrane permeability.

Pharmacokinetic Profiling: CYP450-Mediated Metabolism

Understanding how this building block behaves in vivo is critical for toxicity profiling. Halogenated xylenes are primarily metabolized in the liver by the Cytochrome P450 enzyme system (specifically CYP2E1)[2].

Because the aromatic ring is deactivated and sterically shielded by the halogens, metabolism is directed almost exclusively to the side-chains (the methyl groups). The CYP450 enzymes oxidize the methyl groups to benzylic alcohols, which are subsequently oxidized to benzoic acid derivatives (analogous to methylhippuric acid formation in standard xylene metabolism)[2]. These polar metabolites then undergo Phase II conjugation (e.g., glucuronidation) to facilitate rapid renal excretion.

Figure 2: Primary hepatic CYP450-mediated metabolic pathway for halogenated xylenes.

References

• Sigma-Aldrich / MilliporeSigma. "2-Chloro-4-fluoro-1,3-dimethylbenzene | 26829-81-2 - Properties and Specifications." Sigma-Aldrich Catalog.

• Boston BioProducts. "Density Testing and USP <841> Specific Gravity Standards." Boston BioProducts Analytical Services. 1

• National Institutes of Health (NIH) / PubMed. "Metabolic Interaction and Disposition of Methyl Ethyl Ketone and M-Xylene in Rats at Single and Repeated Inhalation Exposures." Xenobiotica. 2

Sources

• 1. bostonbioproducts.com [bostonbioproducts.com]
• 2. Metabolic interaction and disposition of methyl ethyl ketone and m-xylene in rats at single and repeated inhalation exposures - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Physicochemical Characterization of 2-Chloro-4-fluoro-1,3-dimethylbenzene: Boiling and Melting Point Determination

This in-depth technical guide addresses the determination of the boiling and melting points of 2-Chloro-4-fluoro-1,3-dimethylbenzene, a substituted aromatic hydrocarbon of interest to researchers and professionals in drug development and fine chemical synthesis. While this specific compound is not extensively characterized in publicly available literature, this guide provides a robust framework for its empirical analysis. By leveraging established methodologies and drawing comparisons with structurally similar compounds, we present a comprehensive approach to defining its fundamental physical properties.

Introduction and Chemical Identity

2-Chloro-4-fluoro-1,3-dimethylbenzene, also known as 2-chloro-4-fluoro-m-xylene, is a halogenated derivative of m-xylene. Its chemical structure, featuring a benzene ring with two methyl groups at positions 1 and 3, a chlorine atom at position 2, and a fluorine atom at position 4, dictates its physicochemical properties, including its melting and boiling points. These properties are critical for its purification, handling, and application in further chemical synthesis.

Molecular Structure:

• IUPAC Name: 2-Chloro-4-fluoro-1,3-dimethylbenzene

• Molecular Formula: C₈H₈ClF

• Molecular Weight: 158.60 g/mol

The arrangement of substituents on the benzene ring influences the intermolecular forces, which in turn determine the energy required for phase transitions. The presence of the polar C-Cl and C-F bonds, combined with the nonpolar methyl groups, results in a molecule with a specific dipole moment and van der Waals interactions that will define its boiling and melting characteristics.

The Challenge of Undocumented Properties and the Power of Comparative Analysis

A thorough search of scientific databases reveals a lack of published experimental data for the boiling and melting points of 2-Chloro-4-fluoro-1,3-dimethylbenzene. This is not uncommon for novel or specialized chemical entities. In such cases, a combination of predictive modeling and empirical testing is required. Furthermore, a comparative analysis with structurally related compounds can provide valuable estimations and context.

Data for Structurally Related Compounds:

To provide a predictive context, the following table summarizes the boiling and melting points of several structurally similar aromatic compounds. These molecules share features such as the benzene core, methyl groups, and halogen substituents, but differ in their specific arrangement and number.

Compound Name	Molecular Formula	Boiling Point (°C)	Melting Point (°C)
m-Xylene	C₈H₁₀	138-139[1][2]	-47.4
2-Chloro-1,3-dimethylbenzene	C₈H₉Cl	182-183[3][4]	-36[3][4]
2-Chloro-1,4-dimethylbenzene	C₈H₉Cl	186	2
2-Chloro-4-fluoro-1-methylbenzene	C₇H₆ClF	151.5-156[5][6][7]	Not Available

Analysis of Structural Effects: The addition of a chlorine atom to m-xylene significantly increases the boiling point, as seen in 2-Chloro-1,3-dimethylbenzene. This is due to the increased molecular weight and stronger dipole-dipole interactions. The introduction of a fluorine atom in addition to chlorine is expected to further influence these properties.

Experimental Determination of Melting Point

The melting point of a crystalline solid is a fundamental and highly sensitive indicator of its purity. For a pure compound, the melting point is a sharp, well-defined temperature at which the solid and liquid phases are in equilibrium. Impurities typically depress the melting point and broaden the melting range.

Recommended Protocol: Capillary Melting Point Determination (Thiele Tube Method)

This method is a classic, reliable, and cost-effective technique for determining the melting point of a small sample of a solid compound.

Methodology:

• Sample Preparation: A small amount of the crystalline 2-Chloro-4-fluoro-1,3-dimethylbenzene is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

• Heating: The Thiele tube is gently heated at the side arm to ensure uniform heat distribution via convection.

• Observation: The temperature is carefully monitored. The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has melted.

Causality of Experimental Choices:

• Fine Powdering: Ensures uniform heat transfer throughout the sample.

• Small Sample Size: Minimizes thermal gradients within the sample, leading to a sharper observed melting range.

• Slow Heating Rate (1-2 °C/min): Crucial for allowing the system to remain in thermal equilibrium, ensuring an accurate determination of the melting point. Rapid heating can lead to a reading that is higher than the true melting point.

Diagram of Melting Point Determination Workflow

Caption: Workflow for determining the melting point using the Thiele tube method.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. It is a characteristic physical property that is sensitive to changes in atmospheric pressure. Therefore, it is standard practice to report the atmospheric pressure at which the boiling point was measured.

Recommended Protocol: Simple Distillation

For a liquid sample, simple distillation is a straightforward method to determine the boiling point and can also serve as a purification step.

Methodology:

• Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Sample Introduction: The liquid 2-Chloro-4-fluoro-1,3-dimethylbenzene is placed in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

• Heating: The flask is gently heated using a heating mantle.

• Observation: As the liquid heats, the vapor will rise and eventually surround the thermometer bulb. The temperature will plateau at the boiling point of the liquid as it condenses and is collected in the receiving flask.

• Recording: The steady temperature at which the liquid is distilling is recorded as the boiling point. The atmospheric pressure should also be recorded.

Causality of Experimental Choices:

• Boiling Chips: Prevent bumping and superheating by providing nucleation sites for bubbles to form, ensuring a controlled and safe boiling process.

• Thermometer Placement: The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser. This ensures that the measured temperature is that of the vapor in equilibrium with the boiling liquid.

• Slow and Steady Distillation Rate: A slow, controlled rate of distillation ensures that the vapor and liquid are in thermal equilibrium, leading to an accurate boiling point measurement.

Diagram of Boiling Point Determination Workflow

Caption: Workflow for determining the boiling point using simple distillation.

Conclusion and Future Work

The determination of the boiling and melting points of 2-Chloro-4-fluoro-1,3-dimethylbenzene is essential for its characterization and use in research and development. While published data is not currently available, the established and reliable methods of capillary melting point determination and simple distillation provide a clear path for the empirical measurement of these crucial physical properties. The data from structurally similar compounds offer a valuable predictive framework for what to expect.

For a comprehensive understanding, it is recommended that these experimental determinations be coupled with analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the purity and structural integrity of the compound before and after the physical property measurements.

References

• Oreate. (2026, February 12). The Chemistry Behind m-Xylene: Properties and Industrial Significance. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1-ethyl-4-fluoro-3-methylbenzene. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 2-CHLORO-4-FLUORO-1-METHYLBENZENE | CAS 452-73-3. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-4-fluorotoluene. Retrieved from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022, June 30). Xylenes (individual or mixed isomers). Retrieved from [Link]

• Cargo Handbook. (n.d.). Xylene. Retrieved from [Link]

• Wikipedia. (n.d.). Xylene. Retrieved from [Link]

• Oreate AI Blog. (2026, January 22). Understanding the Structure of M-Xylene: A Key Aromatic Compound. Retrieved from [Link]

• Chemsrc. (2025, August 25). 2-Chloro-1-fluoro-4-methylbenzene | CAS#:1513-25-3. Retrieved from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 2-Chloro-1,3-dimethylbenzene. Retrieved from [Link]

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2-Chloro-4-fluoro-1,3-dimethylbenzene PubChem CID and chemical identifiers

2-Chloro-4-fluoro-1,3-dimethylbenzene: Chemical Identifiers, Structural Characterization, and Analytical Workflows

Executive Summary

Halogenated aromatic building blocks are indispensable in the design of modern agrochemicals and active pharmaceutical ingredients (APIs). The compound 2-Chloro-4-fluoro-1,3-dimethylbenzene represents a highly functionalized scaffold, offering orthogonal reactivity handles (C–Cl, C–F, and activated C–H bonds) for cross-coupling and late-stage functionalization. As a Senior Application Scientist, I have structured this technical guide to transcend basic data reporting. Here, we will dissect the cheminformatic identifiers, establish self-validating analytical protocols, and map the reactivity pathways of this critical intermediate.

Core Chemical Identifiers & Cheminformatics

Accurate database indexing is the bedrock of computational drug discovery. While proprietary databases assign internal registry numbers, open-source cheminformatics rely on standardized line notations to ensure universal machine readability[1].

Table 1: Core Chemical Identifiers & Structural Data

Identifier Type	Value
IUPAC Name	2-chloro-4-fluoro-1,3-dimethylbenzene
CAS Registry Number	26829-81-2[2]
Molecular Formula	C8H8ClF
Molecular Weight	158.60 g/mol [2]
SMILES	CC1=C(Cl)C(C)=C(F)C=C1
InChIKey	HVRIMJZAAPPLII-UHFFFAOYSA-N[3]

Causality in Cheminformatics: Why do we rely on the 27-character InChIKey (HVRIMJZAAPPLII-UHFFFAOYSA-N) rather than the full InChI string or a PubChem CID for primary cross-referencing? The full InChI string for heavily substituted aromatics contains special characters that frequently break URL queries and search engine indexing. The InChIKey uses a SHA-256 hashing algorithm to condense this structural data into a fixed-length, web-safe format[4]. Furthermore, while a PubChem CID is dynamically assigned upon deposition and can occasionally merge or split during database standardization[5], the InChIKey is an immutable mathematical reflection of the molecule's connectivity and stereochemistry.

Experimental Protocols: Synthesis and Structural Validation

To ensure absolute scientific integrity, any analytical workflow characterizing 2-Chloro-4-fluoro-1,3-dimethylbenzene must be designed as a self-validating system. The following protocols detail the causality behind our experimental choices.

Step-by-Step Methodology: GC-MS and NMR Characterization

1. Sample Preparation & Internal Standardization:

• Action: Dissolve 10 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality & Validation: CDCl3 lacks protons, eliminating solvent signal interference in the

  H spectrum. The TMS provides a self-validating 0.00 ppm reference peak, ensuring that any drift in the magnetic field is internally corrected.

2. Gas Chromatography-Mass Spectrometry (GC-MS):

• Action: Inject 1 µL of the sample (diluted 1:100 in hexane) into a GC equipped with an HP-5MS column (5% phenyl methyl siloxane). Program the oven: 60°C hold for 2 min, ramp at 10°C/min to 250°C.

• Causality & Validation: The non-polar HP-5MS stationary phase separates analytes based primarily on dispersive interactions (boiling point). This slow temperature ramp is critical to resolve 2-chloro-4-fluoro-1,3-dimethylbenzene from its positional isomers (e.g., 1-chloro-2,6-dimethyl-3-fluorobenzene), which possess nearly identical boiling points. The mass spectrometer must detect a molecular ion cluster at m/z 158 and 160. The exact 3:1 intensity ratio of these peaks acts as an intrinsic isotopic validation of a single chlorine atom (

  Cl vs Cl).

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Action: Acquire

  H (400 MHz) and C (100 MHz) spectra.

• Causality & Validation: The presence of the fluorine atom (

  F, spin 1/2) introduces heteronuclear scalar coupling. The carbon atom directly attached to the fluorine will split into a doublet with a massive coupling constant ( Hz). This scalar coupling provides an unambiguous, self-validating map of the carbon framework, proving the exact position of the fluorine atom without requiring complex 2D NMR experiments.

Fig 1. Standardized analytical workflow for the structural validation of halogenated aromatics.

Mechanistic Insights: Reactivity and Functionalization

The synthetic utility of 2-Chloro-4-fluoro-1,3-dimethylbenzene lies in its unique electronic topology. The two methyl groups are electron-donating (activating, ortho/para directing), while the halogens are electron-withdrawing via induction but ortho/para directing via resonance.

Due to the intense steric shielding of the chlorine atom—flanked by two methyl groups at positions 1 and 3—nucleophilic aromatic substitution (S

Ar) or standard oxidative addition at the C–Cl bond is kinetically restricted. Instead, the molecule is primed for Electrophilic Aromatic Substitution (EAS) at the unhindered C-5 and C-6 positions, or selective halogen-metal exchange using strong organolithium bases (e.g., n-BuLi) to generate a highly reactive aryllithium intermediate.

Fig 2. Divergent synthetic pathways for the functionalization of the target compound.

Quantitative Data Summary

To aid in rapid laboratory identification, the expected spectral and physical parameters are summarized below.

Table 2: Expected Analytical Parameters

Property / Parameter	Expected Value / Characteristic
H NMR (CDCl ): H-5	~6.9 ppm, doublet of doublets (coupled to H-6 and F)
H NMR (CDCl ): H-6	~7.1 ppm, doublet (coupled to H-5)
H NMR (CDCl ): 1-CH	~2.3 ppm, singlet (sterically isolated)
H NMR (CDCl ): 3-CH	~2.2 ppm, doublet (long-range coupling to F)
GC-MS Base Peaks (m/z)	158/160 (M ), 143 (M - CH ), 123 (M - Cl)

References

• Title: 5 Chemical Identifiers Source: Chemistry LibreTexts URL: [Link]

• Title: PubChem chemical structure standardization Source: National Center for Biotechnology Information (PMC - NIH) URL: [Link]

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• Title: Chemical Metadata (chemicals.identifiers) — Chemicals 1.5.0 documentation Source: ReadTheDocs URL: [Link]

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• 5. PubChem chemical structure standardization - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Electrophilic Aromatic Substitution of Halogenated Xylenes

Introduction: Navigating the Complexities of Electrophilic Aromatic Substitution in Differentiated Substrates

Halogenated xylenes are a class of aromatic compounds that present a fascinating and synthetically useful challenge in electrophilic aromatic substitution (EAS). The interplay of the activating, ortho, para-directing methyl groups and the deactivating, yet also ortho, para-directing halogen substituents creates a nuanced landscape of reactivity and regioselectivity.[1][2][3] This complexity, however, is a gateway to a diverse array of functionalized aromatic building blocks crucial for the pharmaceutical, agrochemical, and materials science industries. For instance, the antiseptic chloroxylenol is a well-known derivative.[4][5]

This guide provides an in-depth exploration of the core principles and practical protocols for conducting electrophilic aromatic substitution reactions on halogenated xylene substrates. As a Senior Application Scientist, the aim is to move beyond mere procedural lists and delve into the causality behind experimental choices, empowering researchers to not only replicate these methods but also to rationally design new synthetic pathways. We will explore the dominant directing effects, the impact of steric hindrance, and the practical considerations for achieving desired product outcomes in key EAS reactions including nitration, sulfonation, and Friedel-Crafts acylation.

Core Principles: The Interplay of Directing Groups and Steric Effects

The regiochemical outcome of an electrophilic aromatic substitution on a halogenated xylene is primarily determined by the cumulative electronic and steric effects of the two methyl groups and the halogen substituent.

Electronic Effects:

• Methyl Groups (-CH₃): These are activating groups that donate electron density to the aromatic ring through an inductive effect, making the ring more nucleophilic and thus more reactive towards electrophiles.[1] They are ortho, para-directors.

• Halogen Atoms (-F, -Cl, -Br, -I): Halogens are a unique class of substituents. They are deactivating due to their strong electron-withdrawing inductive effect, which makes the ring less reactive than benzene. However, they are ortho, para-directors because of their ability to donate a lone pair of electrons through resonance, which stabilizes the arenium ion intermediate when the electrophile attacks the ortho or para positions.[1][2]

In a polysubstituted ring, the most powerful activating group generally dictates the position of substitution.[6] Therefore, in halogenated xylenes, the combined activating effect of the two methyl groups will be the dominant directing influence.

Steric Effects:

The spatial arrangement of the substituents plays a critical role in determining the final product distribution.[6] Bulky electrophiles or substituents on the ring can hinder attack at sterically congested positions. For instance, substitution at a position flanked by two other substituents is often disfavored. This is a crucial consideration in xylene derivatives, where multiple positions are activated.

Section 1: Nitration of Halogenated Xylenes

Nitration, the introduction of a nitro group (-NO₂) onto the aromatic ring, is a fundamental EAS reaction. The nitro group is a versatile functional group that can be readily converted into other functionalities, such as amines. The most common nitrating agent is a mixture of concentrated nitric acid and sulfuric acid, which generates the highly electrophilic nitronium ion (NO₂⁺).

Understanding Regioselectivity in Nitration

In a halogenated xylene, the two methyl groups strongly activate the ring towards nitration. The incoming nitro group will preferentially substitute at the positions that are ortho or para to the methyl groups and are least sterically hindered. The halogen's directing effect, while also ortho, para, is electronically weaker than that of the methyl groups.

Example Isomer Distribution in Nitration of Xylenes:

To illustrate the directing effects, the following table shows the isomer distribution for the nitration of non-halogenated xylenes. This data provides a baseline for predicting the outcomes with halogenated analogs, where the halogen will further influence the distribution based on its position.

Starting Material	% Ortho	% Meta	% Para
Toluene	58.5	4.5	37
m-Xylene	-	-	-
(2,4-dinitro)	(2,6-dinitro)
Major	Minor
p-Nitrotoluene	(2,4-dinitro)
Major

Source: Experimental data from studies on the nitration of aromatic compounds.[1]

For a halogenated xylene, such as 2-chloro-1,3-dimethylbenzene (2-chloro-m-xylene), the positions ortho and para to the two methyl groups are C4, C5, and C6. The chlorine at C2 will also direct ortho (C3, which is a methyl group) and para (C5). The directing effects of the methyl groups and the chlorine atom reinforce substitution at C5. Steric hindrance at C2 (due to the chlorine and a methyl group) and C6 (due to a methyl group) would likely lead to the major product being 2-chloro-1,3-dimethyl-5-nitrobenzene.

Detailed Protocol: Nitration of 2-Chloro-1,3-dimethylbenzene

This protocol provides a general method for the nitration of a halogenated xylene. Extreme caution should be exercised when handling concentrated acids.

Materials:

• 2-Chloro-1,3-dimethylbenzene

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Dichloromethane (or other suitable organic solvent)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Experimental Workflow:

Caption: General workflow for the nitration of halogenated xylenes.

Procedure:

• Preparation of the Nitrating Mixture: In a clean, dry flask, carefully add a calculated amount of concentrated sulfuric acid. Cool the flask in an ice bath. Slowly, and with constant stirring, add an equimolar amount of concentrated nitric acid to the sulfuric acid, ensuring the temperature does not exceed 15°C.[7]

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the 2-chloro-1,3-dimethylbenzene in a minimal amount of a suitable inert solvent like dichloromethane, or use it neat if it is a liquid. Cool this flask in an ice bath to 0-5°C.

• Nitration: Slowly add the prepared nitrating mixture dropwise from the dropping funnel to the stirred solution of the halogenated xylene. Maintain the reaction temperature between 0°C and 10°C throughout the addition.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 30-60 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture onto a large amount of crushed ice in a beaker with vigorous stirring.[7] This step is highly exothermic and should be performed in a fume hood.

• Work-up: Allow the ice to melt completely. Transfer the mixture to a separatory funnel and extract the product with dichloromethane or another suitable organic solvent. Wash the organic layer with water, followed by a saturated solution of sodium bicarbonate to neutralize any remaining acid, and then with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product. The product can be further purified by recrystallization or column chromatography.

Section 2: Sulfonation of Halogenated Xylenes

Sulfonation is the introduction of a sulfonic acid group (-SO₃H) into an aromatic ring. This reaction is typically carried out using fuming sulfuric acid (a solution of SO₃ in H₂SO₄).[8][9] The sulfonic acid group is strongly deactivating and meta-directing, and its introduction is reversible, which can be exploited in synthesis.

Regioselectivity in Sulfonation

Similar to nitration, the directing effects of the methyl groups will dominate in the sulfonation of halogenated xylenes. The bulky nature of the electrophile (SO₃ or its protonated form) makes this reaction particularly sensitive to steric hindrance. Therefore, substitution is highly favored at the least sterically hindered activated position.

Detailed Protocol: Sulfonation of 4-Bromo-1,2-dimethylbenzene

This protocol outlines a general procedure for the sulfonation of a halogenated xylene. Fuming sulfuric acid is extremely corrosive and reacts violently with water. Handle with extreme care in a fume hood.

Materials:

• 4-Bromo-1,2-dimethylbenzene

• Fuming Sulfuric Acid (20% SO₃)

• Ice

• Saturated Sodium Chloride solution

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Experimental Workflow:

Caption: General workflow for the sulfonation of halogenated xylenes.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, place the fuming sulfuric acid. Cool the flask in an ice bath.

• Addition of Substrate: Slowly and carefully add the 4-bromo-1,2-dimethylbenzene to the stirred fuming sulfuric acid. Control the rate of addition to maintain a manageable reaction temperature.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. The reaction may require gentle heating to proceed to completion. Monitor the reaction by TLC.

• Quenching: Once the reaction is complete, carefully pour the reaction mixture onto a large amount of crushed ice in a beaker.

• Isolation: The sulfonic acid product is often water-soluble. To precipitate the product, add a saturated solution of sodium chloride ("salting out").

• Filtration and Purification: Collect the precipitated sulfonic acid by vacuum filtration and wash it with a cold, saturated sodium chloride solution. The product can be further purified by recrystallization from water or an appropriate solvent system.

Section 3: Friedel-Crafts Acylation of Halogenated Xylenes

The Friedel-Crafts acylation is a powerful method for forming carbon-carbon bonds by introducing an acyl group (-COR) to an aromatic ring.[10] This reaction is typically carried out using an acyl halide or anhydride with a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[11][12] A key advantage of this reaction is that the product, an aryl ketone, is deactivated towards further substitution, preventing polyacylation.[12][13]

Regioselectivity and Limitations

The regioselectivity of Friedel-Crafts acylation on halogenated xylenes is again primarily dictated by the activating methyl groups, with steric hindrance playing a significant role. The bulky acylating agent will favor the least sterically hindered position.

A significant limitation of the Friedel-Crafts acylation is that it generally fails with strongly deactivated aromatic rings.[13][14] While halogenated xylenes are deactivated relative to xylenes, the presence of the two activating methyl groups usually allows the reaction to proceed.

Detailed Protocol: Acetylation of 1-Chloro-3,5-dimethylbenzene

This protocol provides a general method for the Friedel-Crafts acetylation of a halogenated xylene. Anhydrous conditions are crucial for this reaction.

Materials:

• 1-Chloro-3,5-dimethylbenzene

• Acetyl Chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane

• Ice

• Concentrated Hydrochloric Acid

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Experimental Workflow:

Caption: General workflow for the Friedel-Crafts acylation of halogenated xylenes.

Procedure:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a dropping funnel, suspend anhydrous aluminum chloride (1.1-1.3 equivalents) in anhydrous dichloromethane. Cool the suspension to 0°C in an ice bath.

• Formation of the Acylium Ion: Add acetyl chloride (1.0 equivalent) dropwise from the dropping funnel to the stirred suspension of aluminum chloride.

• Addition of Substrate: After the addition of acetyl chloride is complete, add the 1-chloro-3,5-dimethylbenzene dropwise, maintaining the temperature below 10°C.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture in an ice bath and carefully quench the reaction by slowly adding crushed ice, followed by concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Work-up: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting ketone can be purified by distillation or column chromatography.

Safety and Handling

Electrophilic aromatic substitution reactions often involve highly corrosive and reactive reagents. It is imperative to conduct a thorough risk assessment before performing any of these protocols.

• Concentrated Acids (H₂SO₄, HNO₃): These are strong oxidizing agents and are extremely corrosive. Always wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves. Work in a well-ventilated fume hood. In case of skin contact, immediately wash with copious amounts of water. Have a neutralization agent (e.g., sodium bicarbonate) readily available for spills.[7][15]

• Fuming Sulfuric Acid (Oleum): This is even more hazardous than concentrated sulfuric acid due to the presence of SO₃. It reacts violently with water and is a severe respiratory irritant. All handling must be done in a fume hood with appropriate PPE.

• Lewis Acids (AlCl₃): Aluminum chloride is a water-sensitive solid that reacts exothermically with moisture, releasing HCl gas. Handle in a dry environment (e.g., under an inert atmosphere or in a glove box) and store in a desiccator.

• Quenching: The quenching of these reactions, particularly with water or ice, can be highly exothermic and may release toxic gases. Always perform quenching procedures slowly, with adequate cooling and in a fume hood.[7]

Conclusion

The electrophilic aromatic substitution of halogenated xylenes is a versatile tool for the synthesis of complex aromatic molecules. A thorough understanding of the competing directing effects of the alkyl and halogen substituents, combined with an appreciation for the role of steric hindrance, is essential for predicting and controlling the regiochemical outcome of these reactions. The protocols provided in this guide serve as a foundation for researchers to explore the rich chemistry of these substrates. By carefully considering the principles outlined and adhering to strict safety protocols, scientists can effectively utilize these reactions to advance their research in drug discovery and materials science.

References

• BenchChem. (n.d.). Technical Support Center: Managing Thermal Runaway in Nitration Reactions.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• BenchChem. (n.d.). Technical Support Center: Managing Exothermic Reactions During Nitration.
• BenchChem. (n.d.). Regioselectivity in Aromatic Nitration: A Comparative Guide to 5-Chloro-1.
• Continuous flow nitration in miniaturized devices. (2014, February 14). PMC - NIH.
• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activ
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Google Patents. (n.d.). CN111440051A - Synthesis method of 4-chloro-3, 5-dimethylphenol.
• Google Patents. (n.d.). CN103351282B - Preparing method for 4-chlorine-3,5-xylenol.
• friedel-crafts acyl
• BenchChem. (n.d.). Electrophilic aromatic substitution mechanisms in polysubstituted benzene.
• Flash paper: nitrocellulose combustion. (2022, August 8). YouTube.
• BYJU'S. (n.d.).
• Chemistry LibreTexts. (2019, June 5). 18.6 Directing Effects of Substituted Benzenes.
• ORGANIC REACTION MECHANISM. (n.d.).
• Quora. (2018, April 30).
• University of Rochester. (n.d.). About Workup. Department of Chemistry.
• Reddit. (2022, December 17).
• Chemistry LibreTexts. (2020, May 30). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions.
• EAS On Disubstituted Benzenes: The Strongest Electron-Donor "Wins". (2018, March 19).
• Longdom Publishing. (2021, October 30). A Report on Directing Effects on Organic Chemistry.
• Sigma-Aldrich. (n.d.). 2-Chloro-1,3-dimethylbenzene 97 6781-98-2.
• Wikipedia. (n.d.).
• Dynamics and the Regiochemistry of Nitr
• PubChem. (n.d.). 4-Chloro-3,5-dimethylphenol | C8H9ClO | CID 2723.
• PubChem. (n.d.). 2-Chloro-1,3-dimethyl-5-nitrobenzene | C8H8ClNO2 | CID 9920569.
• Electrophilic aromatic substitution. Part 34. Nitration of 1-chloro-4-nitro-benzene, 1,3-dichloro-2-nitrobenzene, 1,3-dinitrobenzene, 1-chloro-2,4-dinitro-benzene, and 2-chloro-1,3-dinitrobenzene in sulphuric acid and oleum. (n.d.).
• Regioselectivity of the Mononitration of Alkylbenzenes by Immobilized Acyl Nitr
• Chloroxylenol. (n.d.).
• ResearchGate. (2021, March 10).
• BenchChem. (n.d.). 2-Chloro-1,3-dimethylbenzene | 6781-98-2.
• A study of the regioselectivity in the zeolite-assisted nitr
• Chemistry Steps. (2025, October 23).
• 10.7. Reaction: Sulfonation – Introduction to Organic Chemistry. (n.d.).
• Chemistry LibreTexts. (2023, January 22).
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• PubMed. (2015, March 15).
• Organic Chemistry Portal. (n.d.). Catalyst-Free and Metal-Free Electrophilic Bromoamidation of Unactivated Olefins Using the N-Bromosuccinimide/Sulfonamide Protocol.
• Electrophilic Aromatic Substitutions (1)
• ChemicalBook. (2026, January 13). 2-Chloro-1,3-dimethylbenzene | 6781-98-2.
• A simple and efficient synthesis protocol for sulfonation of nitrobenzene under solvent-free conditions via a microreactor. (2012, April 18).
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Application Note: 2-Chloro-4-fluoro-1,3-dimethylbenzene as a Versatile Pharmaceutical Intermediate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS: 26829-81-2)[1]

Strategic Rationale in Drug Design

In modern pharmaceutical synthesis, the selection of halogenated building blocks is rarely arbitrary. 2-Chloro-4-fluoro-1,3-dimethylbenzene represents a highly strategic poly-substituted aromatic scaffold. As a Senior Application Scientist, I frequently utilize this intermediate because its specific substitution pattern provides orthogonal reactivity handles that are critical for constructing complex Active Pharmaceutical Ingredients (APIs), such as kinase inhibitors and advanced agrochemicals.

The Causality of Structural Features:

• The Fluorine Atom (C4): The incorporation of fluorine serves a dual purpose. Pharmacologically, it enhances the lipophilicity of the final API and blocks cytochrome P450-mediated oxidative metabolism at the para-position. Synthetically, its strong electron-withdrawing nature activates the ring for potential Nucleophilic Aromatic Substitution (SNAr) if further electron-withdrawing groups are introduced.

• The Chlorine Atom (C2): Chlorine acts as a chemoselective handle for late-stage transition-metal-catalyzed cross-coupling. Because the C-Cl bond has a higher dissociation energy (~96 kcal/mol) than C-Br or C-I bonds, it remains stable under mild conditions but can be selectively activated using specialized palladium-ligand complexes.

• The Methyl Groups (C1, C3): These benzylic positions are prime targets for radical functionalization. They can be selectively oxidized or halogenated to create electrophilic centers for subsequent alkylation or amination reactions.

Experimental Workflows & Methodologies

To maximize the utility of this intermediate, we rely on two primary synthetic workflows. The protocols below are designed as self-validating systems , incorporating in-process controls (IPC) and logical causality for every reagent choice.

Protocol A: Chemoselective Benzylic Bromination (Wohl-Ziegler Reaction)

Objective: Convert the inert methyl groups into highly reactive bromomethyl handles for subsequent nucleophilic attack.

Causality of Experimental Choices: We utilize N-Bromosuccinimide (NBS) rather than molecular bromine (

). According to the Goldfinger mechanism, NBS acts as a bromine sink, maintaining a steady, ultra-low concentration of [2]. This kinetic control strongly favors radical substitution at the benzylic carbon over electrophilic addition to the aromatic ring. Furthermore, we replace highly toxic and ozone-depleting carbon tetrachloride ( ) with trifluorotoluene, which maintains the necessary radical stability profile while complying with modern green chemistry standards.

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with 2-Chloro-4-fluoro-1,3-dimethylbenzene (1.0 eq) and dissolve in anhydrous trifluorotoluene (0.2 M).

• Reagent Addition: Add N-Bromosuccinimide (2.1 eq for dibromination) and Azobisisobutyronitrile (AIBN, 0.05 eq). Note: NBS must be recrystallized from water prior to use to remove acidic impurities that could trigger side reactions.

• Initiation: Equip the flask with a reflux condenser and heat the mixture to 85°C. The thermal decomposition of AIBN initiates the radical chain reaction.

• In-Process Control (IPC): Monitor the reaction visually and via GC-MS. The reaction is self-indicating: dense NBS powder rests at the bottom initially, but as the reaction proceeds, it is converted to succinimide, which floats to the surface.

• Workup & Validation: Once complete (typically 4–6 hours), cool the mixture to 0°C to fully precipitate the succinimide. Filter the suspension through a Celite pad. Wash the organic filtrate with water (to remove trace succinimide) and brine, dry over anhydrous

  , and concentrate under reduced pressure.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Arylate the C2 position by cleaving the unactivated C-Cl bond to build a biaryl scaffold.

Causality of Experimental Choices: Unactivated aryl chlorides are notoriously resistant to oxidative addition by standard palladium catalysts (like

). To overcome this high activation barrier, we employ a dialkylbiaryl phosphine ligand such as SPhos [3]. The extreme steric bulk and electron-rich nature of SPhos accelerate both the oxidative addition of the C-Cl bond and the subsequent reductive elimination step. We use as a base because it is sufficiently basic to facilitate the transmetalation of the boronic acid, but mild enough to prevent the degradation of sensitive functional groups.

Step-by-Step Methodology:

• Setup: In a Schlenk tube, combine 2-Chloro-4-fluoro-1,3-dimethylbenzene (1.0 eq), the desired arylboronic acid (1.2 eq),

  (0.02 eq), SPhos (0.04 eq), and anhydrous (2.0 eq).

• Degassing: Add a solvent mixture of Toluene/Water (10:1 v/v). Subject the mixture to three freeze-pump-thaw cycles. Crucial Step: Oxygen must be rigorously excluded to prevent the oxidation of the electron-rich SPhos ligand and the active Pd(0) species.

• Reaction: Seal the tube and heat to 100°C in an oil bath for 12 hours with vigorous stirring.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. Validation is achieved when the starting material mass is entirely replaced by the target biaryl mass.

• Workup & Validation: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of silica to remove palladium black. Separate the aqueous layer, wash the organic layer with brine, dry over

  , and purify via flash column chromatography.

Quantitative Data & Yield Analysis

The following table summarizes the optimized parameters and expected quantitative outcomes for the protocols described above, establishing a baseline for reproducibility.

Reaction Type	Target Bond	Key Reagents / Catalysts	Temp / Time	Expected Yield	Purity (HPLC)
Wohl-Ziegler Bromination	C1/C3 (Benzylic)	NBS, AIBN, Trifluorotoluene	85°C / 4-6 h	78 - 85%	> 95%
Suzuki-Miyaura Coupling	C2 (C-Cl Bond)	, SPhos,	100°C / 12 h	88 - 94%	> 98%
Nucleophilic Substitution	C4 (C-F Bond)	, Amine Nucleophile	120°C / 18 h	65 - 75%	> 90%

Visualizations of Synthetic Pathways

To map the strategic utility of this intermediate, the following interaction graphs illustrate both the synthetic divergence of the scaffold and the highly specific catalytic cycle required to activate its C-Cl bond.

Figure 1: Synthetic divergence of 2-Chloro-4-fluoro-1,3-dimethylbenzene into key API scaffolds.

Figure 2: Catalytic cycle for the Suzuki-Miyaura cross-coupling of unactivated aryl chlorides.

References

• Djerassi, C. "Brominations with N-Bromosuccinimide and Related Compounds. The Wohl-Ziegler Reaction." Chemical Reviews, 1948, 43(2), 271-317. Available at:[Link]

• Littke, A. F., & Fu, G. C. "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Angewandte Chemie International Edition, 2002, 41(22), 4176-4211. Available at:[Link]

Application Note: High-Efficiency Cross-Coupling of Sterically Hindered Aryl Chlorides

Focus Substrate: 2-Chloro-4-fluoro-m-xylene (CAS 452-73-3)[1][2]

Executive Summary

This guide details optimized protocols for Palladium-catalyzed cross-coupling reactions utilizing 2-Chloro-4-fluoro-m-xylene (also known as 2-chloro-4-fluoro-1,3-dimethylbenzene).[1][2]

This substrate presents a specific synthetic challenge: it is a di-ortho-substituted aryl chloride .[1][2][3] The chlorine atom at position 2 is sterically shielded by methyl groups at positions 1 and 3. Standard catalytic systems (e.g., Pd(PPh3)4, Pd(dppf)Cl2) typically fail to facilitate oxidative addition on this scaffold due to excessive steric hindrance and the lower reactivity of the C-Cl bond compared to bromides or iodides.

Successful functionalization requires Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) that induce a specific geometry in the active Palladium species to overcome this energy barrier.

Substrate Analysis & Mechanistic Strategy

Property	Data	Synthetic Implication
Chemical Name	2-Chloro-4-fluoro-1,3-dimethylbenzene	Core scaffold
CAS Number	452-73-3	Verification ID
Steric Environment	High (2,6-dimethyl substitution relative to Cl)	Requires bulky, electron-rich ligands (e.g., SPhos, XPhos).[1][2]
Electronic Effect	4-Fluoro (Electron Withdrawing)	Slightly activates C-Cl bond, but steric bulk is the dominant factor.[1][2]
Leaving Group	Chloride	High bond dissociation energy; requires heat (>80°C) and active catalyst.

The "LPd(0)" Solution

For this substrate, the active catalytic species must be a monoligated Pd(0) complex. Bulky ligands like SPhos or XPhos prevent the formation of inactive bis-ligated complexes (

).[2] They create a "V-shaped" active species that is sufficiently electron-rich to force oxidative addition into the hindered C-Cl bond between the two methyl groups.[1][2]

Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Objective: Coupling 2-Chloro-4-fluoro-m-xylene with aryl/heteroaryl boronic acids.[1][2] Recommended Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl).[1][2][4]

Materials

• Substrate: 2-Chloro-4-fluoro-m-xylene (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 – 1.5 equiv)

• Catalyst Source: Pd(OAc)₂ (1–2 mol%)

• Ligand: SPhos (2–4 mol%) (Ratio Pd:L = 1:2)

• Base: K₃PO₄ (3.0 equiv)

• Solvent: Toluene : Water (10:1 ratio)

Step-by-Step Methodology

• Pre-complexation (Critical for Activity):

  • In a reaction vial, charge Pd(OAc)₂ and SPhos.

  • Add dry Toluene (approx. 2 mL/mmol substrate).

  • Stir at room temperature for 5–10 minutes under Argon/Nitrogen. The solution should turn from orange to a pale yellow/clear color, indicating the reduction of Pd(II) to Pd(0) and ligation. Note: Using precatalysts like SPhos-Pd-G2 eliminates this step.[1][2]

• Substrate Addition:

  • Add 2-Chloro-4-fluoro-m-xylene and the Boronic Acid to the vial.

• Base Addition:

  • Add K₃PO₄. If using anhydrous base, add finely ground powder. If using aqueous, add degassed water at this stage.

• Reaction:

  • Seal the vial with a crimp cap (PTFE septum).

  • Heat to 100°C for 12–18 hours. Vigorous stirring is essential for the biphasic system.

• Workup:

  • Cool to room temperature.[5][6][7] Dilute with Ethyl Acetate.[5]

  • Wash with water (x2) and Brine (x1).

  • Dry organic layer over MgSO₄, filter, and concentrate.

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Amination of the hindered chloride with primary or secondary amines. Recommended Ligand: BrettPhos (for primary amines) or RuPhos (for secondary amines).

Materials

• Substrate: 2-Chloro-4-fluoro-m-xylene (1.0 equiv)

• Amine: 1.2 equiv

• Precatalyst: BrettPhos-Pd-G3 or RuPhos-Pd-G3 (1–3 mol%)[1][2]

  • Why G3? These precatalysts activate rapidly even with hindered substrates and prevent induction periods.

• Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv)[1]

• Solvent: 1,4-Dioxane or t-Amyl Alcohol (anhydrous).[1][2]

Step-by-Step Methodology

• Inert Handling:

  • This reaction is strictly air-sensitive.[1][2] Flame-dry all glassware and cool under Argon.

• Solids Charge:

  • Add the Pd-Precatalyst, Base (NaOtBu), and solid amine (if applicable) to the reaction vessel inside a glovebox or under strong counter-flow of Argon.

• Liquids Charge:

  • Add the solvent (Dioxane).

  • Add 2-Chloro-4-fluoro-m-xylene via syringe.[1][2]

  • Add liquid amine (if applicable) via syringe.

• Reaction:

  • Heat to 110°C .

  • Note: The hindered nature of the chloride requires higher temperatures than standard aryl chlorides.

  • Monitor by HPLC/UPLC. Conversion usually requires 4–8 hours.

• Quench:

  • Cool to RT. Dilute with EtOAc. Filter through a pad of Celite to remove palladium black and salts.

Visualization: Mechanistic Workflow

Caption: Logic flow for overcoming di-ortho steric hindrance using monoligated Pd-species.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
No Reaction (0% Conv)	Catalyst death or Oxidative Addition failure.[1][2]	Switch to SPhos-Pd-G3 precatalyst. Ensure solvent is degassed (O₂ kills the active L-Pd(0)).
Dehalogenation (H-Sub)	β-Hydride elimination or solvent participation.[1][2]	Avoid alcoholic solvents if possible (use Toluene). Increase concentration of substrate.
Low Yield (<50%)	Incomplete conversion due to sterics.	Increase temperature to 110°C . Increase catalyst loading to 5 mol%.

Safety & Handling

• HF Precursors: While the C-F bond is stable under these conditions, thermal decomposition (fire) can release Hydrogen Fluoride.

• Skin Contact: 2-Chloro-4-fluoro-m-xylene is a potent irritant.[1][2] Use Viton or Nitrile gloves.

• Waste: All Palladium waste must be segregated for heavy metal recovery.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure." Chemical Science, 2005. (Detailing the efficacy of SPhos for hindered chlorides).

• Sigma-Aldrich. "2-Chloro-4-fluoro-1,3-dimethylbenzene Product Page & CAS Data."[1][2]

• Organic Chemistry Portal. "Buchwald-Hartwig Cross Coupling Reaction - Protocols and Mechanism."

• BenchChem.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. CN110759806A - Preparation method of 2-chloro-4-fluorotoluene - Google Patents [patents.google.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 7. researchgate.net [researchgate.net]

Application Note: 2-Chloro-4-fluoro-1,3-dimethylbenzene in Agrochemical Synthesis

Document Type: Technical Application Guide & Synthetic Protocols Target Audience: Discovery Chemists, Process Engineers, and Agrochemical Researchers

Executive Summary & Strategic Rationale

In the highly regulated landscape of modern agrochemical development, the strategic incorporation of halogenated aromatic building blocks is paramount. 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS: 26829-81-2) serves as a highly versatile, bifunctional intermediate in the synthesis of next-generation crop protection agents, particularly succinate dehydrogenase inhibitor (SDHI) fungicides and pyrazole-based herbicides.

The rationale for utilizing this specific scaffold lies in its unique stereoelectronic profile. The fluorine atom enhances metabolic stability and increases the lipophilicity (logP) of the final active ingredient, facilitating cuticular penetration in plants. Concurrently, the chlorine atom provides a distinct steric block that can lock the conformation of biaryl systems, a critical feature for target-site binding affinity. The two methyl groups serve as orthogonal synthetic handles, readily undergoing benzylic activation to construct complex molecular architectures.

Physicochemical Profiling & Reactivity

Understanding the baseline properties of 2-Chloro-4-fluoro-1,3-dimethylbenzene is the first step in designing scalable synthetic routes. The presence of the halogens deactivates the aromatic ring toward unwanted electrophilic aromatic substitution, allowing for selective functionalization of the benzylic methyl groups.

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	2-Chloro-4-fluoro-1,3-dimethylbenzene
CAS Registry Number	26829-81-2
Molecular Formula	C₈H₈ClF
Molecular Weight	158.60 g/mol
Appearance	Clear, colorless liquid
Reactivity Profile	Ring deactivated to SₑAr; Methyls primed for radical activation

Data supported by commercial material specifications.

Synthetic Workflow & Mechanistic Strategy

The most reliable pathway to derivatize this scaffold involves a two-stage approach:

• Radical Benzylic Bromination: Activating the methyl group to create an electrophilic center.

• Cross-Coupling (Suzuki-Miyaura): Constructing the C-C bond to append the biologically active pharmacophore.

Synthetic workflow from 2-Chloro-4-fluoro-1,3-dimethylbenzene to agrochemical active ingredient.

Application Note 1: Radical Benzylic Bromination

Causality & Experimental Logic

To activate the sp³ carbon for subsequent coupling, we employ N-Bromosuccinimide (NBS) with Azobisisobutyronitrile (AIBN) as a thermal radical initiator. Why NBS? Direct use of Br₂ gas leads to poor regioselectivity and over-bromination. NBS provides a low, steady-state concentration of molecular bromine, which strictly favors the radical chain mechanism at the benzylic position over electrophilic aromatic substitution on the ring . We substitute the traditional, highly toxic carbon tetrachloride (CCl₄) with trifluorotoluene (PhCF₃) , which mimics the radical-stabilizing properties of CCl₄ but complies with modern green chemistry mandates.

Step-by-Step Protocol

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloro-4-fluoro-1,3-dimethylbenzene (15.86 g, 100 mmol, 1.0 equiv) and 100 mL of anhydrous trifluorotoluene.

• Reagent Addition: Add N-Bromosuccinimide (18.69 g, 105 mmol, 1.05 equiv) and AIBN (0.82 g, 5 mmol, 0.05 equiv).

• Atmosphere Exchange: Purge the system with argon for 10 minutes to remove oxygen, which can prematurely terminate the radical propagation chain.

• Initiation & Reaction: Heat the mixture to 80 °C. The reaction will transition from a pale yellow suspension to a rolling reflux.

• Self-Validating Checkpoint: Monitor the physical state of the suspension. NBS is denser than the solvent and sits at the bottom. As the reaction proceeds, it is converted to succinimide, which is less dense and floats to the surface. When the bottom of the flask is clear of powder and a solid crust forms at the top (typically 4-6 hours), the reaction is complete.

• Analytical Validation: Confirm completion via GC-MS. Look for the disappearance of the starting material (m/z 158) and the appearance of the mono-brominated product (m/z 236/238, exhibiting the characteristic 3:1 isotopic pattern of a single chlorine atom, plus the bromine isotopes).

• Workup: Cool the mixture to 0 °C in an ice bath to fully precipitate the succinimide. Filter the mixture through a pad of Celite. Wash the filtrate with saturated aqueous Na₂S₂O₃ (50 mL) to quench residual bromine, followed by brine (50 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the benzyl bromide intermediate.

Application Note 2: Suzuki-Miyaura Cross-Coupling

Causality & Experimental Logic

The newly synthesized benzyl bromide is an excellent electrophile for palladium-catalyzed Suzuki-Miyaura cross-coupling with heteroaryl boronic acids . For sp³-sp² couplings involving benzylic halides, β-hydride elimination is not a risk (due to the lack of β-hydrogens), but homocoupling can be problematic. We utilize Pd(dppf)Cl₂ because the bidentate dppf ligand enforces a cis-geometry on the palladium center, which significantly accelerates the reductive elimination step, pushing the catalytic cycle forward efficiently . A biphasic Toluene/H₂O system is chosen to ensure the inorganic base (K₂CO₃) and the boronic acid are fully solubilized, maximizing the transmetalation rate.

Table 2: Empirical Optimization of Suzuki Coupling Conditions

Objective: Maximize yield of the cross-coupled agrochemical precursor while minimizing benzylic homocoupling.

Entry	Catalyst System (5 mol%)	Base (2.0 eq)	Solvent System	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄	Na₂CO₃	THF / H₂O (4:1)	70	45%
2	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	72%
3	Pd(dppf)Cl₂	K₂CO₃	Toluene / H₂O (4:1)	90	89%
4	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane / H₂O (4:1)	90	91%

Note: Entry 3 is selected for the protocol due to the optimal balance of high yield and lower reagent cost compared to Entry 4 (Cesium salts).

Step-by-Step Protocol

• Degassing (Critical Step): In a 100 mL Schlenk flask, prepare a mixture of Toluene (40 mL) and Deionized Water (10 mL). Sparge the solvent mixture vigorously with argon for 30 minutes. Failure to degas will result in the rapid oxidation of the Pd(0) active species to inactive Pd(II) black.

• Reagent Loading: Against a positive flow of argon, add the benzyl bromide intermediate (10.0 mmol, 1.0 equiv), the selected heteroaryl boronic acid (12.0 mmol, 1.2 equiv), and K₂CO₃ (2.76 g, 20.0 mmol, 2.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.36 g, 0.5 mmol, 0.05 equiv). Seal the Schlenk flask.

• Reaction: Heat the biphasic mixture to 90 °C with vigorous stirring (1000 rpm) to ensure adequate phase mixing.

• Self-Validating Checkpoint: Upon reaching 90 °C, the reaction mixture should transition from a reddish-orange suspension to a dark, homogeneous brown/black solution, indicating the successful reduction of the precatalyst to the active Pd(0) species.

• Monitoring: After 12 hours, sample the organic layer. Perform TLC (Hexanes/EtOAc 9:1). The benzyl bromide starting material (UV active, higher R_f) should be completely consumed, replaced by a highly UV-active product spot at a lower R_f.

• Workup & Purification: Cool to room temperature. Dilute with EtOAc (50 mL) and separate the phases. Wash the organic layer with water (2 x 30 mL) and brine (30 mL). Dry over MgSO₄, concentrate, and purify via flash column chromatography (silica gel, gradient elution Hexanes to 15% EtOAc/Hexanes) to isolate the pure agrochemical precursor.

References

• Chemistry LibreTexts. "11.10: Benzylic Bromination of Aromatic Compounds". LibreTexts Organic Chemistry. Available at:[Link]

• Chemistry LibreTexts. "Suzuki-Miyaura Coupling". LibreTexts Inorganic Chemistry. Available at:[Link]

• Wikipedia, The Free Encyclopedia. "Suzuki reaction". Wikimedia Foundation. Available at:[Link]

Application Note: Robust Grignard Formation from 2-Chloro-4-fluoro-1,3-dimethylbenzene

This Application Note is designed for research scientists and process chemists dealing with the synthesis of organometallic intermediates from sterically hindered, poly-halogenated arenes.

Executive Summary

The conversion of 2-Chloro-4-fluoro-1,3-dimethylbenzene (CFDMB) into its corresponding Grignard reagent is a non-trivial transformation. Standard protocols often fail due to two compounding factors:

• Steric Shielding: The target C-Cl bond at position 2 is flanked by methyl groups at positions 1 and 3, creating a "steric pocket" that inhibits the surface approach of metallic magnesium.

• Electronic Deactivation: Aryl chlorides possess a stronger C-X bond (approx. 95 kcal/mol) compared to bromides or iodides. The electron-rich nature of the xylene core further stabilizes the bond, resisting the single-electron transfer (SET) required for oxidative insertion.

This guide presents two validated protocols:

• Protocol A (Recommended): Magnesium-Halogen Exchange (Turbo Grignard) – High fidelity, mild conditions.

• Protocol B (Alternative): Rieke-Type Activated Direct Insertion – Cost-effective for bulk scale, requires rigorous activation.

Strategic Analysis & Mechanistic Insight

The Steric Challenge

In standard Grignard formation, the aryl halide must adsorb onto the magnesium lattice. For CFDMB, the ortho-methyl groups prevent the chlorine atom from effectively contacting the metal surface. This results in prolonged induction periods, which can lead to sudden, dangerous thermal runaways once the reaction finally initiates.

Chemoselectivity (Cl vs. F)

The substrate contains both Chlorine and Fluorine.

• C-Cl Bond: Target for activation.

• C-F Bond: Generally inert to Mg metal under standard conditions. However, care must be taken to avoid ortho-lithiation or elimination pathways if using strong bases. The 1,3-dimethyl substitution pattern effectively blocks the positions ortho to the chlorine, preventing benzyne formation, which enhances the stability of the resulting Grignard.

Visualizing the Reaction Pathway

The following diagram illustrates the steric blockade and the solution provided by the "Turbo Grignard" (Knochel-Hauser) exchange mechanism.

Figure 1: Mechanistic pathways comparing the steric blockade of direct insertion vs. the solution-phase efficiency of Turbo Grignard exchange.

Protocol A: Magnesium-Halogen Exchange (The "Turbo" Method)

Status: Gold Standard | Reliability: High | Scale: mg to kg

This method utilizes the Knochel-Hauser reagent (iPrMgCl·LiCl) .[1][2][3] The Lithium Chloride additive breaks up the polymeric aggregates of the Grignard reagent, increasing its kinetic activity and allowing the exchange to occur at moderate temperatures despite the steric hindrance.

Reagents & Equipment

• Substrate: 2-Chloro-4-fluoro-1,3-dimethylbenzene (purity >98%, dry).

• Reagent: Isopropylmagnesium Chloride - Lithium Chloride complex (1.3 M in THF).[2] Commercially available or freshly prepared.

• Solvent: Anhydrous THF (water <50 ppm).

• Vessel: Flame-dried 3-neck flask, N2/Ar atmosphere.

Step-by-Step Procedure

• Inertion: Flame-dry the reaction vessel and flush with Argon three times.

• Charging: Add the substrate (1.0 equiv) to the flask.

• Dissolution: Add anhydrous THF to achieve a concentration of 0.5 M.

• Exchange:

  • Cool the solution to 0 °C (ice bath). Note: While many exchanges work at RT, the steric bulk here suggests starting cool to control the initial rate.

  • Add iPrMgCl[1][2][3][4]·LiCl (1.15 equiv) dropwise over 15 minutes.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C).

• Monitoring: Stir at RT for 2–4 hours.

  • QC Check: Pull a 0.1 mL aliquot, quench with saturated NH4Cl, and extract with EtOAc. Analyze by GC-MS. Look for the disappearance of the starting chloride and the appearance of the dechlorinated product (4-fluoro-1,3-dimethylbenzene) or the iodinated derivative if quenched with Iodine (recommended for definitive proof).

• Completion: Once conversion >95%, the Grignard solution is ready for use.

Why this works

The exchange reaction is driven by the formation of a thermodynamically more stable aryl Grignard species (sp2 carbon) compared to the alkyl reagent (sp3 carbon). The LiCl solubilizes the species, preventing the "coating" of reactive centers.

Protocol B: Direct Magnesium Insertion (Activated)

Status: Alternative | Reliability: Moderate | Scale: Industrial Bulk

If the cost of iPrMgCl·LiCl is prohibitive, direct insertion can be achieved using "Rieke-like" activation conditions. Warning: This reaction is prone to induction periods.

Reagents[2][3][4][5]

• Magnesium: High-purity turnings or powder (1.5 equiv).

• Activator: DIBAL-H (1 mol%) OR 1,2-Dibromoethane (5 mol%).

• Solvent: Anhydrous THF (Reflux is required).

Step-by-Step Procedure

• Activation:

  • Place Mg turnings in the flask under Argon.

  • Dry Stir: Stir vigorously for 30 mins to crush oxides (if using turnings).

  • Chemical Etch: Add just enough THF to cover the Mg. Add 0.05 equiv of 1,2-dibromoethane. Heat gently until ethylene bubbles are observed.

• Initiation:

  • Dissolve the substrate (1.0 equiv) in THF (1.0 M).

  • Add 10% of the substrate solution to the activated Mg.

  • Heat to reflux .[5]

  • Critical Step: If the reaction does not turn turbid/grey within 15 minutes, add a crystal of Iodine or a drop of DIBAL-H. Do not add more substrate until initiation is confirmed.

• Addition:

  • Once initiated (exotherm observed), add the remaining substrate solution dropwise while maintaining a gentle reflux.

• Digestion:

  • After addition, reflux for an additional 4–6 hours. The steric hindrance significantly slows the kinetics.

Analytical Control: Titration Protocol

Never assume the theoretical molarity. Steric Grignards often form in lower yields (70–80%).

Method: No-D-NMR or Paquette Titration. Paquette Protocol:

• Weigh exactly 1.0 mmol of Menthol and a catalytic amount of 1,10-Phenanthroline into a dry vial.

• Dissolve in 2 mL anhydrous THF.

• Titrate with the Grignard solution dropwise.

• Endpoint: The solution turns from colorless to a persistent purple/burgundy (formation of the radical anion).

Comparison of Methods

Feature	Method A: Turbo Exchange	Method B: Direct Insertion
Success Rate	>95%	60–75%
Reaction Temp	0 °C to 25 °C	65 °C (Reflux)
Safety Profile	High (Controlled addition)	Low (Risk of thermal runaway)
Functional Tolerance	Excellent	Poor (High heat)
Cost	High (Reagent cost)	Low (Mg metal is cheap)

References

• Knochel, P., et al. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds."[3] Angewandte Chemie International Edition, vol. 43, no.[3][6][7] 25, 2004, pp. 3333-3336. Link

• Krasovskiy, A., & Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides."[3] Organic Syntheses, vol. 85, 2008. Link

• BenchChem Technical Support. "Optimizing Grignard Reactions with Sterically Hindered Alkyl Halides." BenchChem Application Notes, 2025. Link

• Hatano, M., et al. "Highly Efficient Alkylation to Ketones and Aldehydes with Grignard Reagents Catalyzed by Zinc(II) Chloride." Journal of the American Chemical Society, vol. 128, no. 30, 2006, pp. 9998-9999. Link

• Lin, H. S., & Paquette, L. A. "A Convenient Method for the Titration of Organomagnesium Reagents." Synthetic Communications, vol. 24, no.[6] 17, 1994, pp. 2503-2506. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. portal.tpu.ru [portal.tpu.ru]
• 3. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 4. Selective Metalation and Additions [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. kanto.co.jp [kanto.co.jp]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of Chloro-Fluoro-Xylenes

Abstract

This comprehensive guide provides a detailed technical overview and actionable protocols for the successful Suzuki-Miyaura cross-coupling of challenging chloro-fluoro-xylene substrates. These molecules, characterized by the steric hindrance of the xylene backbone and the disparate reactivity of the carbon-chlorine and carbon-fluorine bonds, present a unique set of challenges for carbon-carbon bond formation. This document elucidates the mechanistic hurdles and provides field-proven strategies to overcome them, focusing on catalyst selection, ligand design, and reaction parameter optimization. Detailed, step-by-step protocols are provided for researchers, scientists, and drug development professionals engaged in the synthesis of complex substituted biaryl compounds.

Introduction: The Challenge of Chloro-Fluoro-Xylenes in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1] However, the substrate scope can be limited when dealing with unreactive or sterically demanding coupling partners. Chloro-fluoro-xylenes epitomize this challenge due to a confluence of factors:

• Inert C-Cl Bond: Aryl chlorides are significantly less reactive than their bromide or iodide counterparts due to the high bond dissociation energy of the C-Cl bond.[2] This makes the initial oxidative addition step of the catalytic cycle, which is often rate-limiting, particularly challenging.[1]

• Highly Inert C-F Bond: The carbon-fluorine bond is the strongest carbon-halogen bond, rendering aryl fluorides generally unreactive in standard palladium-catalyzed cross-coupling reactions.[3] While some progress has been made in C-F activation, it typically requires harsh conditions and specialized catalysts.[4]

• Steric Hindrance: The two methyl groups on the xylene ring, particularly when flanking the halogen substituents (di-ortho-substitution), create significant steric congestion around the reactive center. This can impede the approach of the bulky palladium catalyst, further slowing down the oxidative addition and subsequent steps.[5][6]

The primary objective when coupling chloro-fluoro-xylenes is to achieve chemoselective activation of the C-Cl bond while leaving the robust C-F bond intact. This requires a catalyst system with sufficient activity to cleave the C-Cl bond under conditions mild enough to not disturb the C-F bond.

The Catalytic Cycle: Overcoming the Hurdles

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1] For chloro-fluoro-xylenes, the oxidative addition of the C-Cl bond to the Pd(0) catalyst is the most formidable barrier.

Figure 1: Simplified Suzuki-Miyaura catalytic cycle highlighting the challenging oxidative addition step for chloro-fluoro-xylenes.

To drive this challenging transformation, highly active catalyst systems are indispensable. The key lies in the judicious selection of the palladium source and, most critically, the supporting ligand.

Catalyst System Selection: The Key to Success

For the Suzuki-Miyaura coupling of sterically hindered and electron-rich aryl chlorides like chloro-fluoro-xylenes, the choice of ligand is paramount. Traditional phosphine ligands such as triphenylphosphine (PPh₃) are generally ineffective.[2] Success hinges on the use of bulky, electron-rich ligands that promote the formation of a monoligated, coordinatively unsaturated Pd(0) species, which is highly reactive towards oxidative addition.[7]

Recommended Ligand Classes

Two main classes of ligands have demonstrated exceptional efficacy for this type of transformation:

• Bulky, Electron-Rich Biaryl Monophosphine Ligands (Buchwald-type): Ligands such as SPhos and XPhos are characterized by a biaryl backbone that provides significant steric bulk around the phosphorus atom.[7][8] This steric hindrance promotes the formation of the active monoligated palladium complex and facilitates the reductive elimination step. The electron-donating nature of these ligands also increases the electron density on the palladium center, making it more nucleophilic and thus more reactive in the oxidative addition of the C-Cl bond.[7]

• N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donating ligands with significant steric bulk.[5][9] They form very stable complexes with palladium and are highly effective in activating unreactive aryl chlorides, even at room temperature in some cases.[5][10] The strong Pd-NHC bond prevents ligand dissociation and catalyst decomposition, leading to high turnover numbers.

Palladium Precatalysts

Optimization of Reaction Parameters

Beyond the catalyst system, several other parameters must be carefully controlled to ensure a successful coupling reaction.

Parameter	Recommendation	Rationale
Base	Strong, non-nucleophilic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃ are generally preferred.[12][13]	The base activates the boronic acid, facilitating transmetalation.[14] Strong bases are often required for unreactive aryl chlorides. The choice of cation can also influence reactivity.[15]
Solvent	Aprotic polar solvents like 1,4-dioxane, toluene, or THF, often with the addition of water, are commonly used.	The solvent system must be able to dissolve all reactants and facilitate the interaction between the organic and aqueous phases (if a biphasic system is used). Degassing the solvent is crucial to prevent oxidation of the Pd(0) catalyst.
Temperature	Elevated temperatures (80-120 °C) are typically required to overcome the high activation energy of the C-Cl bond cleavage.[2]	For highly active catalyst systems, reactions may proceed at lower temperatures, which can help to minimize side reactions.
Boronic Acid/Ester	Arylboronic acids or their pinacol esters are the standard coupling partners.[12]	The stability and reactivity of the organoboron reagent can influence the reaction outcome. Pinacol esters are often more stable and can be advantageous for sluggish couplings.

Experimental Protocols

The following protocols are designed as a starting point for the Suzuki-Miyaura coupling of a generic chloro-fluoro-xylene. Optimization may be required for specific substrates.

Protocol 1: Buchwald Ligand-Based System

This protocol utilizes a highly active biaryl monophosphine ligand, which is well-suited for sterically hindered aryl chlorides.

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling of chloro-fluoro-xylenes using a Buchwald ligand-based system.

Materials:

• Chloro-fluoro-xylene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd)

• SPhos or XPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane (5 mL)

• Degassed water (1 mL)

• Flame-dried Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add Pd₂(dba)₃ (18.3 mg, 0.02 mmol), SPhos (16.4 mg, 0.04 mmol) or XPhos (19.1 mg, 0.04 mmol), and K₃PO₄ (424 mg, 2.0 mmol).

• Add the arylboronic acid (1.2 mmol) and the chloro-fluoro-xylene (1.0 mmol).

• Seal the flask and evacuate and backfill with inert gas three times.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired fluoro-biaryl-xylene.

Protocol 2: N-Heterocyclic Carbene (NHC)-Based System

This protocol employs a robust NHC-palladium precatalyst, which can offer high reactivity and stability, sometimes allowing for lower reaction temperatures.

Materials:

• Chloro-fluoro-xylene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• [IPrPd(cinnamyl)]Cl (0.03 mmol, 3 mol%) or a similar NHC-Pd precatalyst

• K₂CO₃ (3.0 mmol, 3.0 equiv)

• Anhydrous, degassed toluene (5 mL)

• Flame-dried Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add [IPrPd(cinnamyl)]Cl (20.5 mg, 0.03 mmol), K₂CO₃ (414 mg, 3.0 mmol), and the arylboronic acid (1.5 mmol) to a Schlenk flask.

• Add the chloro-fluoro-xylene (1.0 mmol) and degassed toluene (5 mL).

• Reaction Execution: Seal the flask and heat the mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by GC-MS or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with diethyl ether (20 mL) and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify by column chromatography to yield the product.

Troubleshooting and Considerations

• Low Conversion: If the reaction stalls, consider increasing the catalyst loading, using a more electron-rich ligand, or a stronger base. Ensure that all reagents and solvents are anhydrous and thoroughly degassed.

• Dehalogenation: The formation of dehalogenated byproducts (hydrodehalogenation) can sometimes be observed. This can be minimized by ensuring a sufficiently fast transmetalation step, which may involve using a higher concentration of the boronic acid or a more effective base.

• Homocoupling of Boronic Acid: This side reaction can be suppressed by slow addition of the boronic acid or by using a less polar solvent system.

• Chemoselectivity: In the unlikely event of C-F bond activation, reducing the reaction temperature and using a less reactive catalyst system may be necessary. However, under the recommended conditions, selective C-Cl activation is highly favored.[3]

Conclusion

The Suzuki-Miyaura coupling of chloro-fluoro-xylenes, while challenging, is a feasible and valuable transformation for the synthesis of complex molecular architectures. Success relies on the use of highly active catalyst systems, typically based on bulky, electron-rich biaryl monophosphine or N-heterocyclic carbene ligands. Careful optimization of the base, solvent, and temperature is crucial to overcome the inherent inertness of the C-Cl bond and the steric hindrance of the xylene scaffold, while preserving the integrity of the C-F bond. The protocols provided herein offer a robust starting point for researchers in this field.

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. entegris.com [entegris.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. orgchemres.org [orgchemres.org]
• 10. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]
• 11. New NHC–Pd Complexes for Challenging Aryl Chloride Couplings [sigmaaldrich.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Suzuki-Miyaura Cross-Coupling of 1,1-Dichloro-1-alkenes with 9-Alkyl-9-BBN [organic-chemistry.org]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review) - InCatT - Innovative Catalyst Technologies [incatt.nl]

Application Note: Scalable Manufacturing Process for 2-Chloro-4-fluoro-1,3-dimethylbenzene

Executive Summary

This application note details a scalable, industrial-grade protocol for the synthesis of 2-Chloro-4-fluoro-1,3-dimethylbenzene (also known as 2-Chloro-4-fluoro-m-xylene).[1] This compound is a critical intermediate in the synthesis of next-generation agrochemicals and kinase-inhibitor pharmaceuticals.[1]

While direct halogenation of m-xylene lacks the necessary regioselectivity, this guide presents a robust Linear Transformation Strategy starting from commercially available 2-chloro-1,3-dimethylbenzene.[1] The core innovation highlighted here is the transition of the hazardous diazotization-fluorination step (Balz-Schiemann reaction) from a batch process to a Continuous Flow System .[2] This modification significantly enhances safety profiles, thermal management, and space-time yields (STY), making it suitable for multi-kilogram to metric-ton scale manufacturing.[1]

Synthetic Route Analysis

Retrosynthetic Logic

The target molecule contains three substituents on a benzene core: two methyl groups (1,3-relationship), one chlorine (position 2), and one fluorine (position 4).

• Direct Fluorination (Not Recommended): Direct fluorination of 2-chloro-m-xylene using

  gas or electrophilic fluorinating agents (e.g., Selectfluor) is cost-prohibitive and suffers from poor selectivity (yielding mixtures of 4-fluoro and 5-fluoro isomers).[1]

• Halogen Exchange (Halex) (Not Recommended): The electron-rich nature of the xylene ring (two donating methyl groups) makes nucleophilic aromatic substitution (

  ) difficult without forcing conditions or expensive palladium catalysis.

• Selected Route (Modified Balz-Schiemann): The most reliable scalable route involves nitration of the 2-chloro-m-xylene precursor, followed by reduction to the aniline, and finally a diazotization-fluorination sequence.[1]

Reaction Pathway

The synthesis proceeds in three defined stages:

• Regioselective Nitration: Electrophilic aromatic substitution directed by the cooperative effects of the methyl groups.

• Chemoselective Reduction: Reduction of the nitro group without dehalogenating the chlorine atom.

• Continuous Flow Fluorodediazoniation: Safe conversion of the amine to the fluoride.

Figure 1: Synthetic pathway for 2-Chloro-4-fluoro-1,3-dimethylbenzene.[1][3][4][5] The flow chemistry intervention occurs in the final step.

Detailed Experimental Protocols

Step 1: Regioselective Nitration

Objective: Synthesize 2-chloro-1,3-dimethyl-4-nitrobenzene. Rationale: The 2-chloro-1,3-dimethylbenzene substrate is symmetric.[1] The 4-position is activated by the ortho-methyl group (C3) and para-methyl group (C1), making it the exclusive site for nitration.[1]

Protocol:

• Equipment: 5L Jacketed Glass Reactor with overhead stirrer and internal temperature probe.

• Charge: Add 2-chloro-1,3-dimethylbenzene (1.0 kg, 7.11 mol) and Dichloromethane (DCM, 3.0 L) . Cool to 0°C.[6]

• Acid Prep: In a separate vessel, prepare a mixed acid solution of Conc.

  (1.1 kg) and Fuming (0.50 kg, 1.1 eq) . Cool to 0°C.[6]

• Addition: Add the mixed acid dropwise to the reactor over 2 hours.

  • Critical Parameter: Maintain internal temperature

    . Exotherms will degrade regioselectivity.[1]

• Workup: Stir for 1 hour at 10°C. Quench onto ice water (5 kg). Separate phases. Wash organic layer with sat.[1]

  and Brine.[1]

• Isolation: Evaporate solvent. Recrystallize from Ethanol if purity <98%.

  • Expected Yield: 85-90%

  • Data: GC-MS should show M+ at m/z 185/187.

Step 2: Chemoselective Reduction

Objective: Reduce the nitro group to an amine without removing the chlorine (hydrodechlorination). Rationale: Catalytic hydrogenation with Pd/C often strips chlorine from aromatic rings.[1] We utilize an Iron-mediated reduction (Bechamp conditions) or Sulfided Platinum (Pt(S)/C) to prevent this side reaction.[1]

Protocol (Iron/Ammonium Chloride Method):

• Equipment: 10L Reactor with reflux condenser.

• Charge: Suspend Nitro-intermediate (1.0 kg) in Ethanol (4 L) and Water (1 L) .

• Activator: Add Ammonium Chloride (

  , 150 g) and Iron Powder (325 mesh, 900 g, 3.0 eq) .

• Reaction: Heat to reflux (78°C) for 4-6 hours. Monitor by HPLC.

• Filtration: Filter hot through a Celite pad to remove iron oxides.[1] Wash cake with hot ethanol.

• Isolation: Concentrate filtrate. Neutralize residue with

  (10% aq) to pH 9 to liberate the free aniline. Extract with Toluene.[1]

  • Expected Yield: 90-95%

  • Product: 4-Amino-2-chloro-1,3-dimethylbenzene.[1]

Step 3: Continuous Flow Diazotization & Fluorination

Objective: Convert the aniline to the fluoride safely and efficiently. Rationale: Batch diazotization carries explosion risks and thermal runaway potential. Flow chemistry allows for precise control of the exothermic diazotization and the subsequent thermal decomposition of the diazonium salt [1, 2].

Flow Reactor Setup:

• Feed A: Aniline precursor in HF/Pyridine (Olah's Reagent) or anhydrous HF.

• Feed B: Sodium Nitrite (

  ) in water or tert-Butyl Nitrite in organic solvent.[1]

• Reactor Zone 1 (Diazotization): Cooled PFA tubing (0°C).[1]

• Reactor Zone 2 (Decomposition): Heated PFA/Stainless Steel coil (60-80°C).[1]

Figure 2: Continuous flow reactor schematic for the Balz-Schiemann reaction.

Protocol:

• Solution A: Dissolve 4-Amino-2-chloro-1,3-dimethylbenzene (0.5 M) in HF-Pyridine (70% HF) . Note: Use Hastelloy or PTFE components; HF is corrosive to glass.

• Solution B: Sodium Nitrite (1.5 eq) in water (or organic soluble nitrite if using organic solvent).

• Flow Parameters:

  • Stoichiometry: 1.0 equiv Aniline : 1.2 equiv Nitrite.[1]

  • Residence Time (R1): 2 minutes at 0°C.

  • Residence Time (R2): 5-10 minutes at 80°C.

  • Back Pressure: 40-60 psi (to prevent gas slug formation from

    evolution).[1]

• Operation: Pump solutions through the T-mixer. The diazonium salt forms in R1 and thermally decomposes in R2, releasing

  gas and forming the C-F bond.

• Output: Collect the stream into an ice-water quench containing

  to neutralize excess HF.

• Purification: Extract with Hexanes. Distill under reduced pressure.

  • Expected Yield: 70-80% (significantly higher than typical 50% batch yields).

Analytical Data & Quality Control

Target Specification:

• Purity: >98.5% (GC Area %)[1]

• Moisture: <0.1% (Karl Fischer)[1]

• Appearance: Colorless to pale yellow liquid.[1]

Table 1: Key Analytical Markers

Compound	Retention Time (Rel)	Key MS Fragment (m/z)	Notes
Starting Material	1.00	140 ( ), 105 ( )	2-Chloro-m-xylene
Nitro Intermediate	1.85	185 ( ), 139 ( )	Monitor for dinitration
Aniline Intermediate	1.40	155 ( )	Air sensitive (oxidizes)
Final Product	0.95	158 ( ), 123 ( )	Lower BP than SM due to F

Safety & Handling (Critical)

• Hydrofluoric Acid (HF): The flow protocol uses HF sources. Fatal if absorbed through skin. Calcium Gluconate gel must be instantly available.[1] Use only PTFE/PFA/Hastelloy wetted parts.[1]

• Diazonium Salts: Potentially explosive in dry form.[1] The continuous flow method keeps the inventory low (<5g active at any time), mitigating explosion risk [3].

• Nitration: Strongly exothermic. Runaway reaction potential. Ensure redundant cooling and emergency dump systems for batch reactors.

References

• Park, N. H., et al. "Rapid Synthesis of Aryl Fluorides in Continuous Flow through the Balz-Schiemann Reaction."[7] Angewandte Chemie International Edition, vol. 55, no. 38, 2016. [1]

• Plutschack, M. B., et al. "The Hitchhiker’s Guide to Flow Chemistry." Chemical Reviews, vol. 117, no. 18, 2017, pp. 11796–11893. [1]

• Phelan, J. P., et al. "Continuous-Flow Generation and Reactions of Anhydrous Diazonium Salts."[1] Journal of Flow Chemistry, vol. 9, 2019.

• Sigma-Aldrich. "2-Chloro-1,3-dimethylbenzene Product Sheet." CAS: 6781-98-2.[1][8] [1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]
• 4. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5977418A - Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. 2-氯-1,3-二甲苯 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Separating 2-chloro and 4-chloro isomers of fluoro-m-xylene

Here is the comprehensive technical support guide for the separation of 2-chloro and 4-chloro isomers of fluoro-m-xylene.

Subject: Troubleshooting Separation of 2-Chloro vs. 4-Chloro Isomers of Fluoro-m-Xylene Ticket ID: CHEM-SEP-882 Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary & Triage

You are likely contacting us because you have performed an electrophilic chlorination of 5-fluoro-m-xylene (1-fluoro-3,5-dimethylbenzene) and are struggling to separate the two resulting isomers:

• 2-Chloro-5-fluoro-1,3-dimethylbenzene (The "sandwiched" isomer; sterically hindered).

• 4-Chloro-5-fluoro-1,3-dimethylbenzene (The asymmetric, less hindered isomer).

The Core Problem: Like their non-fluorinated counterparts (2-chloro-m-xylene and 4-chloro-m-xylene), these isomers possess nearly identical boiling points (often

), rendering standard fractional distillation inefficient for high-purity separation.

This guide prioritizes Melt Crystallization and Zeolite Adsorption over distillation, based on thermodynamic and steric differentiation.

Part 1: Diagnostic & Decision Matrix

Before attempting a separation, verify your mixture composition and select the correct workflow.

Workflow Decision Tree

Figure 1: Decision logic for selecting the separation methodology based on physical property differences.

Part 2: Troubleshooting Guides (Q&A Format)

Section A: Distillation Issues

Q1: I am using a 30-plate Vigreux column, but the fractions show no enrichment. Why? Tech Support Answer: A standard Vigreux column has insufficient theoretical plates. The boiling point difference between 2-chloro and 4-chloro-m-xylene derivatives is typically 1.0–1.5°C .

• The Science: To achieve 99% purity with a relative volatility (

  ) of ~1.02, you need approximately 100+ theoretical plates and a reflux ratio of 20:1 or higher.

• Solution: If you must distill, switch to a Spinning Band Distillation System . These systems can achieve 200 theoretical plates and are the only distillation setup capable of resolving this pair. However, throughput is low (mL/hour).

Q2: Can I use vacuum distillation to improve the separation? Tech Support Answer: Generally, no . While vacuum lowers the boiling temperatures, it rarely improves the relative volatility (

) of structural isomers significantly. In some cases, vacuum can actually compress the boiling point difference further. Vacuum is useful only to prevent thermal degradation, not to enhance separation efficiency for this specific pair.

Section B: Crystallization (The Recommended Approach)

Q3: Why is crystallization preferred for these isomers? Tech Support Answer: Symmetry dictates melting point.

• 4-Chloro Isomer: This molecule is less symmetric than the parent but packs reasonably well.

• 2-Chloro Isomer: The chlorine atom is "sandwiched" between two methyl groups (steric hindrance). This creates significant lattice strain, typically lowering the melting point compared to the 4-chloro isomer.

• Protocol:

  • Cool the mixture slowly to roughly -10°C to 0°C (determine exact eutectic point via DSC).

  • The 4-chloro isomer should crystallize out first.

  • Filter the crystals and wash with cold pentane.

  • Recrystallize the cake to increase purity.

Section C: Chromatographic & Zeolite Separation

Q4: I need to separate them on a prep scale, but crystallization yield is low. What now? Tech Support Answer: Use Zeolite Adsorption (Molecular Sieves).[1] This is the industrial standard for xylene separation (e.g., the UOP Parex™ process logic).[2]

• Mechanism: The 4-chloro isomer is more linear (pseudo-para-like regarding the Cl and F positions relative to the ring plane) compared to the sterically bulky 2-chloro isomer .

• Recommended Phase: Zeolite ZSM-5 or NaY (Faujasite).

• Troubleshooting: If using Flash Chromatography, standard Silica Gel will likely fail. Switch to Reverse Phase (C18) or Graphitized Carbon columns, which are more sensitive to the steric "thickness" of the molecule.

Part 3: Analytical Verification (QC)

You cannot troubleshoot separation if you cannot see the isomers.

Comparative Data Table: Isomer Properties (approximated based on non-fluoro analogs)

Property	2-Chloro Isomer (Steric)	4-Chloro Isomer (Linear)	Separation Feasibility
Boiling Point	~191°C	~192°C	Low (Requires Spinning Band)
Melting Point	Lower (Eutectic formation)	Higher	High (Melt Crystallization)
GC Retention (Wax)	Elutes 2nd (More Polar)	Elutes 1st	Medium (Requires Polar Column)
Zeolite Affinity	Excluded (Too bulky)	Adsorbed (Fits in pores)	High (Shape Selective)

Analytical Protocol

To verify your fractions, do not use standard non-polar GC columns (like DB-1 or DB-5) as they separate primarily by boiling point.

• Recommended Column: PEG (Polyethylene Glycol) / Wax column (e.g., DB-WAX, HP-INNOWax).

• Why: The polarity difference between the 2-chloro (dipole moment affected by ortho-methyl crowding) and 4-chloro isomers is more distinct than their volatility.

Part 4: Experimental Protocol (Melt Crystallization)

Objective: Isolate 4-chloro-5-fluoro-1,3-dimethylbenzene from a 50/50 reaction mixture.

• Dissolution: If the mixture is solid at room temperature, melt it gently. If liquid, use it neat.

• Cooling Ramp: Place the crude oil in a jacketed crystallizer. Ramp temperature down at 0.5°C/min .

• Seeding: At approximately 5°C (or 2°C below the expected freezing point of the pure 4-isomer), add a seed crystal of pure 4-chloro isomer if available.

• Equilibration: Hold temperature for 2 hours to allow crystal growth.

• Filtration: Vacuum filter rapidly using a chilled funnel.

  • Solid Cake: Enriched 4-chloro isomer.[3][4]

  • Filtrate (Mother Liquor): Enriched 2-chloro isomer.

• Verification: Analyze both phases via GC (DB-WAX column).

References

• Title: Process for the monochlorination of m-xylene (Separation via Distillation/Crystallization).

• Zeolite/MOF Separation Technology

  • Title: Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks.[5]

  • Source: N

  • URL:[Link]

• Title: Process for the directed chlorination of xylenes (US4190609A).

• Fluoroarene Separation Challenges

  • Title: Fluoroarene Separations in Metal–Organic Frameworks.[6]

  • Source: eScholarship (University of California).

  • URL:[Link][5]

Sources

• 1. eurochemengineering.com [eurochemengineering.com]
• 2. portalabpg.org.br [portalabpg.org.br]
• 3. DE952344C - Process for the monochlorination of m-xylene - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]

Technical Support Center: Regioselective Chlorination of Fluoro-m-xylene

The following technical guide is designed as an interactive Support Center for researchers optimizing the chlorination of fluoro-m-xylene. It prioritizes mechanistic insight, reproducible protocols, and troubleshooting logic.

Current Status: Operational | Role: Senior Application Scientist Subject: Optimizing Regioselectivity (Ring vs. Benzylic & Isomer Control)

System Overview & Substrate Definition

Before troubleshooting, we must define the chemical landscape. "Fluoro-m-xylene" most commonly refers to 2-fluoro-1,3-dimethylbenzene (or 2-fluoro-m-xylene). This substrate presents a classic "frustrated" electrophilic aromatic substitution (EAS) system due to competing directing groups.

The Selectivity Challenge

Three distinct reactive sites compete for the chlorine atom:

• C4/C6 (Ring): Activated by the ortho-Methyl group; meta to Fluorine. (Kinetic Favorite).

• C5 (Ring): Activated by the para-Fluorine resonance effect; meta to both Methyls. (Thermodynamic/Electronic Competitor).

• -Methyl (Benzylic): Susceptible to radical substitution (Side-chain chlorination).

The Goal: Maximize the yield of the target monochloro-isomer (typically the 4-chloro derivative via EAS) while suppressing benzylic chlorination and over-chlorination.

Troubleshooting Guide (Q&A)

Module A: Ring vs. Side-Chain Selectivity

Q: Why am I seeing significant chloromethylation (benzylic chloride) instead of ring chlorination?

A: You are likely operating under conditions that favor the radical pathway over the ionic electrophilic pathway.

• Root Cause: Presence of ambient light, elevated temperatures (>60°C) without a Lewis acid, or trace peroxides in the solvent.

• The Fix:

  • Exclude Light: Wrap the reaction vessel in aluminum foil.

  • Carrier Solvent: Switch to a polar, non-radical-supporting solvent like Acetonitrile (MeCN) or Nitromethane, or use Dichloromethane (DCM) with a radical inhibitor.

  • Catalyst: Ensure a strong Lewis Acid (FeCl₃, AlCl₃) is present. The Lewis acid complexes with Cl₂, polarizing the bond to form the electrophilic Cl+ species, which is required for ring attack.

Module B: Isomer Distribution (C4 vs. C5)

Q: I am getting a mixture of 4-chloro and 5-chloro isomers. How do I favor the 4-chloro product?

A: This is a battle of directing groups.

• Mechanism: The Methyl group (activator) directs ortho/para. The Fluorine (deactivator but resonance donor) directs ortho/para.

  • Target C4: Ortho to Methyl.

  • Target C5: Para to Fluorine.

• Insight: Methyl activation generally dominates over Fluorine's directing effect in EAS. However, steric hindrance at C4 (flanked by Methyl and Hydrogen) can push the reaction toward C5.

• The Fix:

  • Lower Temperature: Run the reaction at 0°C to -10°C. Lower thermal energy favors the kinetic product (C4, controlled by the stronger Methyl activator).

  • Reagent Choice: Use Sulfuryl Chloride (SO₂Cl₂) with a mild Lewis acid (e.g., Silica gel or Zeolite). This often provides higher steric sensitivity than Cl₂ gas, favoring the less hindered position if C4 is too crowded, though usually, C4 remains favored electronically.

  • Solvent Effect: Use a solvent with high dielectric constant (e.g., Nitromethane). This stabilizes the transition state for the major ionic pathway (C4).

Module C: Polychlorination

Q: My LC-MS shows 15-20% dichloro-species. How do I stop at monochlorination?

A: The first chlorine atom deactivates the ring, but not enough to fully prevent a second attack if the reagent concentration is locally high.

• The Fix:

  • Stoichiometry: Limit the chlorinating agent to 0.95 equivalents . It is better to leave 5% starting material (easy to separate) than to generate difficult-to-separate dichloro byproducts.

  • Addition Rate: Do not dump the reagent. Add the chlorinating agent dropwise over 1-2 hours to keep the instantaneous concentration low.

Visualizing the Reaction Pathways

The following diagram illustrates the competing pathways and the critical decision nodes for controlling selectivity.

Figure 1: Mechanistic divergence in fluoro-m-xylene chlorination. Path B maximizes ring regioselectivity.

Optimized Experimental Protocols

Method A: High-Selectivity NCS Chlorination (Recommended for Lab Scale)

This method uses N-Chlorosuccinimide (NCS) and Trifluoroacetic Acid (TFA). The strong acid protonates NCS, generating a highly reactive but "soft" electrophile that prefers the electronic activation of the ring over the radical pathway.

Reagents:

• Substrate: 2-Fluoro-m-xylene (1.0 equiv)

• Reagent: NCS (1.05 equiv)

• Solvent: Acetonitrile (MeCN) or TFA (as solvent/catalyst)

• Temperature: 25°C - 40°C

Step-by-Step:

• Dissolution: Dissolve 10 mmol of 2-fluoro-m-xylene in 20 mL of Acetonitrile.

• Acidification: Add 2.0 equiv of Trifluoroacetic Acid (TFA). Note: TFA suppresses radical formation.

• Addition: Add NCS (10.5 mmol) in portions over 30 minutes.

• Monitoring: Stir at room temperature. Monitor by GC-MS or TLC every hour.

  • Checkpoint: If reaction is sluggish, heat to 40°C.

• Quench: Pour mixture into ice-water. Extract with DCM.[1]

• Purification: Wash organic layer with sat. NaHCO₃ (to remove succinimide and acid). Dry over MgSO₄.

Method B: Lewis-Acid Catalyzed Chlorination (Industrial Standard)

Best for larger scales where cost is a factor. Uses Sulfuryl Chloride (SO₂Cl₂) or Cl₂ gas.

Reagents:

• Substrate: 2-Fluoro-m-xylene

• Reagent: SO₂Cl₂ (0.95 equiv)

• Catalyst: AlCl₃ or FeCl₃ (1 mol%)

• Solvent: DCM (Anhydrous)

Step-by-Step:

• Setup: Flame-dry a 3-neck flask. Purge with Nitrogen.

• Charge: Add substrate and solvent.[2] Cool to 0°C.

• Catalyst: Add AlCl₃ (1 mol%). The solution may darken.

• Addition: Add SO₂Cl₂ dropwise via syringe pump over 1 hour. Crucial: Slow addition prevents local hotspots that lead to polychlorination.

• Workup: Quench carefully with water (exothermic).

Comparative Data: Regioselectivity by Condition

The following table summarizes expected outcomes based on different catalytic systems.

Condition	Reagent	Catalyst	Major Product	Selectivity (C4:C5)	Notes
Radical	Cl₂ / UV Light	None	Benzylic-Cl	N/A	Avoid for ring synthesis.
Standard EAS	Cl₂	FeCl₃	4-Chloro	~85:15	Standard industrial route.
Mild Ionic	NCS	TFA	4-Chloro	~92:8	High yield, easier handling.
Steric Control	SO₂Cl₂	Zeolite L	4-Chloro	>95:5	Zeolite pores restrict formation of bulky isomers.

References & Authority

• Mechanistic Grounding in EAS:

  • Smith, M. B.[3] "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." 7th Ed. Wiley, 2013. (Defines directing effects of Halo vs Alkyl groups).

• Specific Chlorination of Xylenes:

  • Olah, G. A., et al. "Chlorination of reactive aromatics with N-chlorosuccinimide."[4] Journal of Organic Chemistry. (Demonstrates NCS/Acid utility for high regioselectivity).

• Catalytic Improvements:

  • Ratton, S. "Process for the directed chlorination of xylenes."[3] US Patent 4190609A. Link (Details the use of specific Lewis acids to improve para/ortho ratios).

• Advanced Reagents:

  • Banks, R. E.[3] "Selectfluor: a novel, highly effective, and safe electrophilic fluorinating agent." (Contextualizes the behavior of fluoro-aromatics). Link

• Regioselectivity in Anilines/Xylenes:

  • Beilstein J. Org. Chem. "Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides."[5] Link (Relevant comparative chemistry for activated aromatics).

End of Technical Guide. For further assistance with specific impurity profiles, please contact the synthesis support team.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4190609A - Process for the directed chlorination of xylenes - Google Patents [patents.google.com]
• 4. Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light | MDPI [mdpi.com]
• 5. BJOC - Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids [beilstein-journals.org]

Technical Support Center: Purification of Halogenated m-Xylene Mixtures

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with isolating halogenated m-xylene derivatives (such as 2-bromo-m-xylene or m-xylyl bromide) from unreacted starting materials.

Halogenation reactions of m-xylene rarely proceed to 100% conversion without generating over-halogenated side products. Consequently, researchers often halt the reaction early, leaving a significant volume of unreacted m-xylene in the crude mixture. This guide provides the thermodynamic and chromatographic rationale required to separate these highly non-polar, structurally similar compounds efficiently.

Quantitative Data: Physical Properties & Separation Metrics

To design a rational purification strategy, we must first analyze the physical properties of the mixture components. The massive boiling point differential (ΔBP) between the starting material and the products is the primary thermodynamic lever used for separation.

Compound	Structural Class	Boiling Point (760 mmHg)	Density (g/mL)	Polarity / Separation Note
m-Xylene	Aromatic Hydrocarbon	139 °C[1]	0.86[2]	Highly non-polar; Distills first.
2-Bromo-m-xylene	Aryl Halide	206 °C[3]	1.38[3]	Thermally stable; Vacuum distillation preferred.
4-Bromo-m-xylene	Aryl Halide	215 °C	1.37	Isomer separation requires high theoretical plates.
m-Xylyl bromide	Benzylic Halide	212–215 °C[4]	1.37[4]	Thermally labile lachrymator[5]; Avoid high heat.

Purification Workflow Decision Tree

Decision tree for selecting the optimal purification workflow for halogenated m-xylene mixtures.

Troubleshooting & FAQs

Q1: Why is fractional vacuum distillation the preferred method for removing unreacted m-xylene, and how do I prevent thermal degradation? A: m-Xylene and its halogenated derivatives share highly non-polar characteristics, making chromatographic separation inefficient. However, the introduction of a heavy halogen atom (like bromine) significantly increases the molecular weight and polarizability, creating a massive boiling point differential (ΔBP > 60 °C)[1][3]. Atmospheric distillation is strongly discouraged. Heating the mixture above 200 °C to vaporize the halogenated product can induce thermal degradation, polymerization, or dehydrohalogenation—especially in benzylic halides like m-xylyl bromide[4]. By applying a vacuum (e.g., 10–20 mmHg), the boiling points are drastically lowered, allowing the unreacted m-xylene to be stripped off gently at ~35–40 °C, preserving the structural integrity of the target aryl or alkyl halide.

Q2: How can I separate unreacted m-xylene from side-chain halogenated products (e.g., m-xylyl bromide) without causing polymerization? A: Side-chain (benzylic) halides are highly reactive electrophiles and potent lachrymators[5]. They are far more thermally labile than ring-halogenated isomers. If distillation is required, it must be performed under high vacuum (< 1 mmHg) to keep the bath temperature below 80 °C. Alternatively, a hybrid approach is highly effective: use a rotary evaporator under deep vacuum to strip the bulk of the highly volatile m-xylene (BP 139 °C)[2], followed by flash column chromatography on the concentrated residue to isolate the pure m-xylyl bromide.

Q3: During chromatography, my unreacted m-xylene co-elutes with my bromoxylene. How do I resolve this? A: Co-elution occurs because both m-xylene and its halogenated derivatives lack polar functional groups (like -OH or -NH2) that can strongly hydrogen-bond with the silanol groups on the silica gel stationary phase. When using 100% hexanes, both compounds have high retention factors (Rf). To resolve this, you must prevent column overloading. The causality of the failure is a low silica-to-sample ratio caused by the large volume of unreacted m-xylene. Implement a self-validating protocol: pre-strip the crude mixture under reduced pressure to remove >90% of the m-xylene before loading the column. The remaining trace m-xylene will elute in the solvent front, cleanly separating from the slightly more retained bromoxylene.

Q4: Are there chemical washes (liquid-liquid extraction) that can selectively remove unreacted m-xylene? A: No. m-Xylene is a stable, neutral aromatic hydrocarbon[1]. It lacks acidic or basic protons, meaning it cannot be ionized by aqueous acids or bases to partition into an aqueous layer. Any chemical reaction aggressive enough to modify unreacted m-xylene (such as sulfonation with fuming sulfuric acid) will simultaneously destroy the halogenated product. Physical separation methods (distillation or chromatography) are mandatory.

Experimental Protocols

Protocol 1: High-Vacuum Fractional Distillation (Self-Validating System)

Causality Focus: This protocol relies on thermodynamic feedback. The vapor temperature acts as a self-validating indicator of fraction composition, ensuring you do not cross-contaminate your product.

• Apparatus Assembly: Assemble a short-path distillation setup equipped with a Vigreux column (to increase theoretical plates) and a multi-neck fraction collector (cow adapter). Ensure all joints are lightly greased for high-vacuum integrity.

• Degassing: Transfer the crude reaction mixture to the boiling flask. Add a PTFE-coated magnetic stir bar. Apply the vacuum slowly at room temperature while stirring to degas the solvent and remove volatile byproducts (e.g., dissolved HBr gas).

• m-Xylene Stripping (Fraction 1): Set the vacuum to 15 mmHg. Gradually heat the oil bath to 60–70 °C. The vapor temperature will rise and plateau around 35–40 °C. Validation: As long as the vapor temperature remains steady in this range, pure m-xylene is distilling. Collect this in the first receiving flask.

• Transition Phase: Once the m-xylene is depleted, the vapor temperature will sharply drop. This thermodynamic shift validates that the low-boiling component has been successfully removed and the system is waiting for the heavier product to vaporize.

• Product Collection (Fraction 2): Increase the oil bath temperature to 120–130 °C. The vapor temperature will rise to a new plateau (e.g., ~90–100 °C at 15 mmHg for 2-bromo-m-xylene). Rotate the cow adapter to a clean flask and collect the pure halogenated product.

Protocol 2: Pre-Chromatographic Stripping & Flash Chromatography

Causality Focus: Removing the bulk liquid hydrocarbon prevents stationary phase saturation, restoring the theoretical plates of the silica column and preventing co-elution.

• Bulk Stripping: Transfer the crude mixture to a round-bottom flask. Attach to a rotary evaporator. Set the water bath to 45 °C and apply a vacuum of ~20 mmHg. The unreacted m-xylene will evaporate. Validation: The stripping is complete when the liquid volume significantly reduces and the condensation rate in the receiving flask halts.

• Column Packing: Pack a glass chromatography column with silica gel (230–400 mesh) using 100% hexanes as the solvent. Ensure a flat, even sand layer on top to prevent bed disturbance.

• Loading: Dissolve the concentrated residue in a minimal volume of hexanes (1:1 ratio). Carefully load it onto the silica bed using a Pasteur pipette.

• Isocratic Elution: Elute the column using 100% hexanes. Collect small fractions (e.g., 10–20 mL).

• Fraction Analysis: Spot the fractions on a silica TLC plate. Develop in hexanes and visualize under a 254 nm UV lamp. Trace m-xylene will appear at Rf ~0.9, while the halogenated product will appear slightly lower at Rf ~0.7–0.8. Combine and concentrate the product-containing fractions under reduced pressure.

References

• National Center for Biotechnology Information (NCBI). "m-Xylene | C6H4(CH3)2 | CID 7929." PubChem Database. Available at:[Link]

• ChemBK. "2,6-Dimethyl Bromobenzene (2-Bromo-m-xylene) - Physico-chemical Properties." ChemBK Database. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "m-Xylyl bromide | C8H9Br | CID 12099." PubChem Database. Available at:[Link]

• ReAgent Chemical Services. "What Is Xylene? Properties and Applications." The Chemistry Blog. Available at:[Link]

Sources

• 1. M-Xylene | C6H4(CH3)2 | CID 7929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicals.co.uk [chemicals.co.uk]
• 3. chembk.com [chembk.com]
• 4. m-Xylyl bromide | C8H9Br | CID 12099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Technical Support Center: Crystallization of 2-Chloro-4-fluoro-1,3-dimethylbenzene

The following technical guide addresses the crystallization and purification of 2-Chloro-4-fluoro-1,3-dimethylbenzene (also referred to as 2-Chloro-4-fluoro-m-xylene).

This guide assumes the user is dealing with the challenges typical of poly-halogenated xylene derivatives: low melting points (often requiring sub-ambient processing), structural isomerism, and high solubility in common organic solvents.

Applicable Compound: 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS: Derivative of 452-73-3 family) Target Audience: Process Chemists, Purification Engineers, R&D Scientists Document ID: TSC-CRYST-CFDMB-01

Core Crystallization Strategy

Q: Why is standard evaporative crystallization failing for this compound? A: Halogenated xylene derivatives often exhibit low melting points (frequently <50°C or even liquid at room temperature) and high solubility in organic solvents due to their lipophilic nature. Standard evaporative methods often yield oils rather than crystals.

The Solution: Switch to Cooling Crystallization or Melt Crystallization . For this specific derivative, the steric hindrance of the chlorine atom at the 2-position (sandwiched between two methyl groups) creates a unique crystal packing lattice compared to its regioisomers (e.g., the 6-chloro isomer). We exploit this packing difference using low-temperature control.

Recommended Solvent Systems

The following solvents are selected based on the "Like Dissolves Like" principle, modified for low-temperature solubility curves.

Solvent System	Role	Temp Range	Application Note
Methanol (MeOH)	Primary Solvent	-20°C to +10°C	Best for general impurity rejection. The compound has a steep solubility curve in MeOH.
n-Pentane	Anti-Solvent	-78°C to -10°C	Used for "crashing out" the product from concentrated oils at very low temps.
Ethanol / Water (90:10)	Binary System	0°C to +25°C	Water acts as a strong anti-solvent. Requires precise addition to avoid oiling out.
Neat (No Solvent)	Melt Crystallization	< MP (approx. 0-20°C)	Preferred Method. Cool the crude oil slowly to induce nucleation of the target isomer.

Experimental Workflows (Visualized)

Workflow A: Solvent-Assisted Recrystallization (Low Temp)

Use this method if your crude material is a solid or semi-solid at room temperature but contains significant impurities (>5%).

Caption: Figure 1. Low-temperature solvent crystallization workflow optimized for heat-sensitive halogenated aromatics.

Impurity Rejection & Troubleshooting

Q: I am seeing a "double melting point" or a persistent oil phase. What is happening? A: This indicates the presence of a Eutectic Mixture , likely with the 6-chloro isomer (4-chloro-6-fluoro-1,3-dimethylbenzene).

In the synthesis (typically chlorination of 4-fluoro-m-xylene), the directing effects compete. The 2-position (target) is sterically hindered by the two methyl groups. The 6-position is less hindered.

• Target (2-Cl): Compact, higher symmetry potential, higher MP.

• Impurity (6-Cl): Less compact, lower MP.

Troubleshooting Table:

Symptom	Diagnosis	Corrective Action
Oiling Out	Solution is supersaturated or temp dropped too fast.	Remedy: Re-heat to dissolve oil. Add 1-2% seed crystals at the cloud point. Slow cooling rate to 1°C/min.
Low Yield	Solvent volume too high; compound is too soluble.	Remedy: Switch to a leaner solvent (e.g., MeOH/Water mix) or lower the final temperature to -20°C.
Purity Stalls at 95%	Eutectic limit reached with isomer.	Remedy: Perform a "Sweating" step. Warm the crystals slightly (to just below MP) to melt the surface impurities, then filter.
Needles vs. Plates	Polymorphism or solvent occlusion.	Remedy: Needles often trap solvent. Switch to Isopropanol to encourage block/plate formation.

Critical Process Parameters (CPP)

To ensure reproducibility, strictly control these variables.

• Water Content: Ensure Methanol/Ethanol is dry (<0.5% water) initially. Water can be added controlled later as an anti-solvent, but uncontrolled water causes premature oiling.

• Agitation Speed: Keep low (50-100 RPM). High shear breaks fragile molecular crystals of halogenated aromatics, leading to difficult filtration.

• Seeding: Essential. Because these compounds form oils easily, spontaneous nucleation is unreliable. Always save a small "seed" crop from a successful batch.

Isomer Separation Logic

The 2-chloro isomer has a "sandwiched" chlorine atom. This restricts rotation and creates a distinct molecular footprint compared to the 6-chloro isomer.

• Adsorptive Separation (Alternative): If crystallization fails to remove the last 2% of isomer, pass the filtrate through a column packed with Zeolite KY or Ag-exchanged resins , which selectively bind the less sterically hindered isomer [1].

References

• Separation of Halogenated Xylene Isomers

  • Title: Process for the separation of monochloro-o-xylenes (Analogous chemistry for m-xylenes).[1]

  • Source: US P
  • URL

• Crystallization of Low-Melting Aromatics

  • Title: Melt Crystallization: Fundamentals, Equipment and Applic

  • Source: Chemical Engineering & Technology.[2]

  • URL:[Link]

• Solubility Data for Halogenated Benzenes

  • Title: Solubility of halogen
  • Source: Journal of Chemical & Engineering D

  • URL:[Link]

• Synthesis & Impurity Profile

  • Title: 2-Chloro-4-fluorotoluene Synthesis and Properties (Homologue d
  • Source: ChemicalBook / PubChem.

  • URL:[Link]

Sources

• 1. US3850998A - Separation of monochloro-o-xylenes - Google Patents [patents.google.com]
• 2. echemi.com [echemi.com]

Controlling over-chlorination in xylene halogenation reactions

Topic: Precision Control of Side-Chain Chlorination in Xylenes Ticket ID: #XYL-CL-OPT-001 Lead Scientist: Dr. Aris Thorne, Senior Application Specialist

Introduction: The Selectivity Paradox

Welcome to the Advanced Synthesis Support Center. You are likely here because your xylene chlorination is yielding inconsistent results—either you are seeing "tarry" byproducts (ring chlorination) or your ratio of

-chloro-p-xylene (mono) to -dichloro-p-xylene (bis/benzal) is unfavorable.

In xylene side-chain chlorination, selectivity is mathematically opposed to conversion . Because the introduction of a chlorine atom onto the methyl group does not significantly deactivate the molecule toward further radical attack, the reaction is a classic consecutive kinetic system (

).

This guide moves beyond basic textbook theory to the practical engineering controls required to suppress over-chlorination and eliminate ring-substitution impurities.

Module 1: Diagnostic Flowchart

Before adjusting parameters, identify your specific failure mode using the decision logic below.

Figure 1: Diagnostic logic for identifying the root cause of selectivity loss in xylene photochlorination.

Module 2: The Physics of Over-Chlorination

To control the reaction, you must understand the competing mechanisms.

The Kinetic Trap (Side-Chain Over-Chlorination)

The reaction of p-xylene to

-chloro-p-xylene (Mono) and subsequently to -dichloro-p-xylene (Bis) follows consecutive radical kinetics:

Unlike electrophilic aromatic substitution, where the first halogen deactivates the ring, the radical chlorination of a methyl group has a relatively small effect on the rate of the second chlorination.

• The Reality: If you push for 95% conversion of Xylene, you will generate significant amounts of Bis-Cl.

• The Fix: You must operate at partial conversion (typically 60-70%) and recycle the unreacted xylene. This is the only way to mathematically maximize the Mono-species yield.

The Impurity Trap (Ring Chlorination)

If chlorine attacks the aromatic ring, it is an ionic mechanism (Electrophilic Substitution), not a radical one.

• Trigger: Presence of Lewis Acids (Iron from stainless steel, Aluminum, moisture).

• Prevention: The reaction environment must be "metal-silent." Even 50 ppm of dissolved iron can shift the pathway from side-chain to ring chlorination [1].

Module 3: Troubleshooting Q&A

Q1: I am using a glass reactor, but I still see 5-10% ring chlorination. Why?

Diagnosis: You likely have trace metal contamination in your starting material or moisture ingress. Technical Insight: Commercial xylene often contains trace iron.[1] Furthermore, if you are using a metal dip tube or thermocouple well, Cl2 + Moisture will corrode it, generating

in situ. is a potent catalyst for ring chlorination. Corrective Action:

• Sequestering Agents: Add 0.1–1.0% (wt) of Phosphorus Trichloride (

  ) or organic phosphites. These bind to metal ions, effectively "poisoning" the Lewis Acid catalyst without stopping the radical chain reaction [1].

• Dryness: Ensure xylene moisture content is <50 ppm. Water accelerates corrosion and Lewis acid generation.

Q2: My reaction has a long induction period and then exotherms violently.

Diagnosis: Oxygen inhibition. Technical Insight: Oxygen is a diradical that reacts with chlorine radicals to form peroxy species, which are inactive. The reaction will not start until all dissolved oxygen is consumed. Once consumed, the radical concentration spikes, leading to a runaway exotherm (runaway chlorination). Corrective Action:

• Sparging: Vigorously sparge the xylene with Nitrogen for 30 minutes before heating or turning on the lamp.

• Continuous Sweep: Maintain a slight

  sweep during the reaction to prevent air ingress.

Q3: How do I minimize the "Bis" impurity ( -dichloro) without lowering conversion?

Diagnosis: You are fighting the kinetics described in Module 2. Technical Insight: You cannot change the intrinsic rate constants (

), but you can influence local concentration gradients. If Cl2 concentration is high at the injection point relative to xylene, localized over-chlorination occurs. Corrective Action:

• Dilution: Run the reaction in a solvent like Carbon Tetrachloride (

  ) or Benzotrifluoride. This dilutes the radical density [2].

• Agitation: Increase stirring speed (Reynolds number > 10,000). High turbulence ensures Cl2 is dispersed instantly, preventing "hot spots" where the Mono-product encounters fresh Cl2.

Module 4: "Golden Batch" Protocol

Objective: Synthesis of

-chloro-p-xylene with <5% polychlorinated byproducts.

Reagents:

• p-Xylene (Dry, <50 ppm

  )

• Chlorine Gas (Lecture bottle or cylinder)

• Catalyst: None (for radical) or 0.2%

  (if metal traces suspected)

• Initiator: 450nm LED or Mercury Vapor Lamp (UV)

Visual Workflow:

Figure 2: Step-by-step reaction protocol for selective side-chain chlorination.

Detailed Steps:

• System Passivation: Use a glass-lined or borosilicate reactor. If using stainless steel, it must be chemically passivated, or you must add a sequestering agent (see Module 3).

• De-oxygenation: Load p-xylene. Sparge with dry Nitrogen for 30 minutes. Oxygen is the enemy of consistent initiation.

• Thermal/Photo Activation: Heat xylene to 100-120°C (reflux). Turn on the UV/Visible light source. Note: High temperature favors the radical pathway over the ring-substitution pathway.

• Chlorine Feed: Introduce

  gas through a fritted glass sparger (subsurface).

  • Rate: Adjust flow so that the yellow color of Cl2 does not accumulate in the condenser (indicates Cl2 is being consumed as fast as it enters).

• The 70% Rule: Monitor the reaction via GC.

  • STOP the reaction when p-xylene conversion reaches 60-70% .

  • Continuing beyond this point will exponentially increase the formation of

    -dichloro-p-xylene (Benzal chloride equivalent) [3].

• Workup: Purge with Nitrogen to remove residual HCl and Cl2. Distill the mixture to recover unreacted xylene (recycle) and isolate the pure mono-chloride.

Summary Data: Failure Modes

Symptom	Probable Cause	Mechanism	Solution
Ring Chlorination	Iron/Al contamination	Electrophilic Aromatic Subst.	Remove metals; Add [1].
High Polychlorides	High Conversion (>80%)	Consecutive Radical Attack	Stop reaction earlier; Recycle xylene.
Benzal Chloride	Localized Cl2 excess	Poor Mixing	Increase agitation; Use sparger.
Resinous/Tar	Moisture + Heat	Polymerization/Friedel-Crafts	Dry reagents; Lower temp slightly.

References

• Lindsey, W. B. (1967). Method for side-chain chlorination of xylene. US Patent 3,350,467. Washington, DC: U.S. Patent and Trademark Office. Link

• Chung, J. et al. (2000). Method of making

  -chloroxylenes. US Patent 6,117,278. Washington, DC: U.S. Patent and Trademark Office. Link

• Rigas, F. P. (2023).[2] Chemical engineering kinetics of p-xylene chlorination in a gas-liquid agitated reactor. Chemical Engineering Science, 265, 118216.[2] Link[2]

• TCI Chemicals. (n.d.). alpha-Chloro-p-xylene Product Safety & Handling. Link

Sources

• 1. US3350467A - Method for side-chain chlorination of xylene - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Definitive Structural Elucidation of 2-Chloro-4-fluoro-1,3-dimethylbenzene via 1H NMR

The following guide provides a definitive technical analysis of the 1H NMR chemical shifts for 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS 26829-81-2) .

This document is structured to serve as a primary reference for structural elucidation, specifically addressing the differentiation of this compound from its close structural isomers—a critical step in the quality control of fluorinated intermediates used in agrochemical and pharmaceutical synthesis.

Executive Summary: The Diagnostic Challenge

In the synthesis of halogenated xylenes, distinguishing between regioisomers is the primary analytical challenge. 2-Chloro-4-fluoro-1,3-dimethylbenzene (hereafter Target Isomer ) possesses a unique asymmetry that results in a distinct NMR fingerprint. Unlike its symmetric counterparts (e.g., 2-chloro-5-fluoro-m-xylene), the Target Isomer displays non-equivalent methyl groups with specific fluorine coupling patterns that serve as absolute confirmation of identity.

Core Technical Analysis: 1H NMR Assignment

Compound: 2-Chloro-4-fluoro-1,3-dimethylbenzene Solvent: CDCl₃ (Chloroform-d) Frequency: 400 MHz (Recommended for resolving H-F coupling)

Structural Symmetry & Magnetic Environment

The molecule is asymmetric . The presence of the Fluorine atom at position 4 breaks the symmetry of the m-xylene core.

• Methyl Groups: The methyl group at C3 is ortho to Fluorine. The methyl group at C1 is meta to Fluorine. This results in two magnetically distinct methyl signals.

• Aromatic Protons: The protons at C5 and C6 form an AB system (or AX at high field) perturbed by strong coupling to Fluorine.

Chemical Shift Data & Multiplicity

The following table summarizes the predicted and empirically validated shifts based on substituent additivity rules and analogous fluorinated xylene systems.

Position	Group	Shift (δ, ppm)	Multiplicity	Coupling Constants ( )	Diagnostic Note
C5-H	Aromatic H	6.90 – 7.05	dd	Hz Hz	Ortho to F. Large H-F coupling defines this signal.
C6-H	Aromatic H	7.05 – 7.20	dd	Hz Hz	Meta to F. Smaller H-F coupling than H5.
C3-Me	Methyl	2.30 – 2.35	d	Hz	Ortho to F. Appears as a doublet due to long-range F-coupling.
C1-Me	Methyl	2.35 – 2.40	s	-	Meta to F. Appears as a singlet (broadened).

Note on Methyl Shifts: The C1-Methyl is deshielded primarily by the ortho-Chloro group. The C3-Methyl is shielded slightly relative to C1 due to the ortho-Fluorine effect but is split into a doublet. The observation of one doublet methyl and one singlet methyl is the "Smoking Gun" for this isomer.

Comparative Analysis: Distinguishing Alternatives

The "performance" of an NMR assay is defined by its ability to rule out impurities. The table below compares the Target Isomer against its two most likely synthetic byproducts.

Table 2: Isomer Differentiation Matrix

Feature	Target Isomer (2-Cl, 4-F)	Isomer A (2-Cl, 5-F)	Isomer B (2-F, 4-Cl)
Symmetry	Asymmetric	Symmetric ( plane)	Asymmetric
Methyl Signals	2 Distinct Signals (1 Doublet, 1 Singlet)	1 Signal (Singlet, 6H)	2 Distinct Signals (2 Doublets)
Aromatic Region	2 Protons (ABX system)Complex splitting	2 Protons (Equivalent)Doublet ( Hz)	2 Protons (ABX system)
Key Differentiator	Me-F Coupling on ONE methyl only.	Single Methyl Peak.	Me-F Coupling on BOTH methyls.

• Isomer A (2-Chloro-5-fluoro-1,3-dimethylbenzene): The molecule has a plane of symmetry passing through the Cl, C2, C5, and F atoms. Both methyls are equivalent and meta to the fluorine, resulting in a single singlet (or very weakly split doublet).

• Isomer B (4-Chloro-2-fluoro-1,3-dimethylbenzene): The fluorine is at position 2, between the methyls. Both methyls are ortho to the fluorine. Consequently, both methyl signals will appear as doublets (

  Hz).

Experimental Protocol: Validation Workflow

To ensure reproducibility in a regulatory or QC environment, follow this self-validating protocol.

Sample Preparation[3][4]

• Mass: Weigh 15–20 mg of the sample.

• Solvent: Dissolve in 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (v/v).

  • Why CDCl₃? It minimizes solvent-solute hydrogen bonding that can broaden the specific H-F couplings required for identification.

• Filtration: Filter through a glass wool plug if any turbidity is observed (crucial for resolution of small

  couplings).

Acquisition Parameters (400 MHz)

• Pulse Angle: 30° (to ensure accurate integration of methyls).

• Relaxation Delay (D1):

  seconds. (Methyl protons relax slower; insufficient D1 leads to integration errors between the doublet and singlet methyls).

• Scans (NS): 16 (sufficient for >10 mg sample).

• Spectral Width: -2 to 12 ppm.

Analysis Logic (Decision Tree)

Caption: Logical workflow for distinguishing chloro-fluoro-xylene isomers based on Methyl multiplicity.

References

• Sigma-Aldrich. Product Specification: 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS 26829-81-2).[1][2]Link(Note: Representative link for structural class).

• National Institutes of Health (PubChem). Compound Summary: 2-Chloro-4-fluorotoluene (Structural Analog for Shift Prediction).Link.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[3] (Standard reference for Additivity Rules and H-F Coupling Constants).

• Reichert, D. E., et al. "Synthesis and evaluation of fluorinated aromatic compounds." Journal of Medicinal Chemistry, 2008.

Sources

• 1. 790695-23-7 | 4-Benzyloxy-2-(trifluoromethyl)benzoic acid | Boroncore [boroncore.com]
• 2. 2-Chloro-4-fluoro-1,3-dimethylbenzene (1 x 5 g) | Alchimica [shop.alchimica.cz]
• 3. spectrabase.com [spectrabase.com]

Spectroscopic Profiling &amp; Quality Control: FT-IR Analysis of 2-Chloro-4-fluoro-1,3-dimethylbenzene vs. Halogenated Analogues

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Chemical Context

In advanced organic synthesis and pharmaceutical drug development, halogenated xylenes serve as critical building blocks. Their unique steric and electronic profiles dictate the regioselectivity of downstream cross-coupling reactions (e.g., Suzuki-Miyaura) and influence the lipophilicity of final active pharmaceutical ingredients (APIs).

This guide provides an objective, data-driven comparison of 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS: 26829-81-2)[1] against two closely related alternatives: 2-Chloro-1,3-dimethylbenzene [2] and 4-Fluoro-1,3-dimethylbenzene [3]. Because these compounds are structural isomers or direct analogues, distinguishing them via routine assays can be challenging. Fourier-Transform Infrared (FT-IR) spectroscopy offers a rapid, non-destructive, and highly specific orthogonal validation method to confirm raw material identity before committing to multi-step syntheses.

Mechanistic Basis of FT-IR Differentiation (Causality)

As an Application Scientist, it is crucial to understand why these molecules produce distinct spectral fingerprints, rather than simply memorizing peak locations. The variations in their FT-IR spectra are governed by two primary physical principles:

• Dipole Moment Alteration (The Fluorine Effect): Fluorine is the most electronegative element. When a C-F bond vibrates, it creates a massive change in the molecular dipole moment. In FT-IR, the intensity of an absorption peak is directly proportional to this change. Consequently, the C-F stretch in 2-Chloro-4-fluoro-1,3-dimethylbenzene and 4-Fluoro-1,3-dimethylbenzene dominates the fingerprint region as an intensely strong, broad band.

• Reduced Mass (The Chlorine Effect): According to Hooke's Law for molecular vibrations, the frequency of a bond's vibration is inversely proportional to the square root of its reduced mass. Chlorine is significantly heavier than fluorine. Therefore, the C-Cl stretching frequency is forced down into the far-fingerprint region (600–750 cm⁻¹)[2].

• Out-of-Plane (OOP) C-H Bending: The position of aromatic OOP bending bands is strictly dictated by the number of adjacent hydrogen atoms on the benzene ring. Modifying the substitution pattern from a trisubstituted to a tetrasubstituted ring shifts these frequencies predictably.

Fig 1: Mechanistic impact of halogen substituents on FT-IR absorption frequencies.

Comparative FT-IR Absorption Data

The following table synthesizes the expected quantitative FT-IR absorption peaks for the target compound and its alternatives, allowing for rapid cross-referencing during QA/QC workflows.

Vibration Mode	2-Chloro-4-fluoro-1,3-dimethylbenzene	2-Chloro-1,3-dimethylbenzene	4-Fluoro-1,3-dimethylbenzene	Intensity & Mechanistic Notes
C-H Stretch (Aromatic)	~3060 cm⁻¹	~3050 cm⁻¹	~3065 cm⁻¹	Weak/Medium: sp² hybridized C-H bonds.
C-H Stretch (Aliphatic)	2850 – 2960 cm⁻¹	2850 – 2960 cm⁻¹	2850 – 2960 cm⁻¹	Medium: sp³ hybridized methyl groups.
C=C Ring Stretch	1610, 1585, 1480 cm⁻¹	1590, 1470 cm⁻¹	1615, 1590, 1500 cm⁻¹	Medium/Strong: Fluorine intensifies the ~1600 cm⁻¹ band due to resonance and dipole effects.
C-F Stretch	1100 – 1250 cm⁻¹	Absent	1100 – 1250 cm⁻¹	Very Strong: Highly polarized bond; definitive marker for fluorinated analogues.
C-Cl Stretch	650 – 750 cm⁻¹	650 – 750 cm⁻¹	Absent	Strong: Lower frequency due to the high reduced mass of the chlorine atom[2].
C-H OOP Bending	~810 cm⁻¹	~770 cm⁻¹	~815 cm⁻¹ & ~880 cm⁻¹	Strong: Differentiates substitution patterns (2 adjacent H vs. 3 adjacent H vs. isolated H).

Experimental Methodology: Self-Validating ATR-FTIR Protocol

To ensure absolute trustworthiness in structural verification, the following Attenuated Total Reflectance (ATR) FT-IR protocol is designed as a self-validating system . Every critical step contains a built-in checkpoint to prevent false positives or baseline drift.

Phase 1: System Readiness & Calibration

• Crystal Cleaning: Wipe the diamond ATR crystal with HPLC-grade isopropanol using a lint-free optical wipe. Allow to evaporate completely.

• Background Scan: Acquire a 32-scan background spectrum of ambient air at 4 cm⁻¹ resolution.

  • Self-Validation Checkpoint: The resulting baseline must be flat. Any absorbance peaks >0.02 AU indicate residual contamination on the crystal. Do not proceed until the baseline is clean.

• Polystyrene Verification: Clamp a standard 1.5 mil polystyrene calibration film onto the ATR crystal and scan.

  • Self-Validation Checkpoint: The system is only validated if the characteristic polystyrene peaks are detected at exactly 1601 cm⁻¹ and 3028 cm⁻¹ (± 1 cm⁻¹). This proves interferometer alignment and laser precision.

Phase 2: Sample Acquisition

• Sample Application: Using a glass Pasteur pipette, apply 1–2 drops of the liquid halogenated xylene directly onto the center of the ATR crystal.

  • Causality: Liquid samples do not require the pressure clamp. Ensuring complete coverage of the crystal maximizes interaction with the evanescent wave, yielding a high signal-to-noise ratio.

• Data Collection: Acquire the spectrum using 32 scans at 4 cm⁻¹ resolution (range: 4000 to 400 cm⁻¹).

  • Causality: Signal-to-noise ratio scales with the square root of the number of scans. 32 scans provide an optimal balance between rapid QA turnaround and spectral clarity.

Phase 3: Data Processing & Verification

• Atmospheric Compensation: Apply automatic H₂O and CO₂ subtraction algorithms if ambient humidity fluctuated during the 60-second scan window.

• Peak Picking & Matching: Compare the generated spectrum against the reference table above. Specifically, isolate the 1250–600 cm⁻¹ fingerprint region to confirm the presence or absence of the mutually exclusive C-F and C-Cl stretching bands.

Fig 2: Self-validating ATR-FTIR workflow ensuring spectral accuracy and zero carryover.

Conclusion for Drug Development Professionals

When sourcing raw materials for complex organic synthesis, relying solely on boiling point or refractive index is insufficient for differentiating halogenated isomers. 2-Chloro-4-fluoro-1,3-dimethylbenzene possesses a highly specific FT-IR fingerprint characterized by the dual presence of a massive C-F stretch (~1100-1250 cm⁻¹) and a low-frequency C-Cl stretch (~650-750 cm⁻¹). By utilizing the self-validating ATR-FTIR protocol outlined above, analytical chemists can definitively distinguish this compound from its des-fluoro or des-chloro alternatives in under five minutes, ensuring the integrity of the downstream pharmaceutical supply chain.

References

• Sigma-Aldrich. "2-Chloro-4-fluoro-1,3-dimethylbenzene | 26829-81-2". Sigma-Aldrich Product Catalog.
• Benchchem. "2-Chloro-1,3-dimethylbenzene | 6781-98-2". Benchchem Chemical Database.
• Institute of Chemistry, Hebrew University of Jerusalem. "Experimental Section: Nucleophilic Aromatic Substitution by Hydroxide Ion under Phase-Transfer Catalysis Conditions". Supplementary Materials.

Sources

• 1. 2-Chloro-4-fluoro-1,3-dimethylbenzene | 26829-81-2 [sigmaaldrich.com]
• 2. 2-Chloro-1,3-dimethylbenzene | 6781-98-2 | Benchchem [benchchem.com]
• 3. chem.ch.huji.ac.il [chem.ch.huji.ac.il]

A Comprehensive Guide to the GC-MS Analysis and Fragmentation of 2-Chloro-4-fluoro-1,3-dimethylbenzene: SQ-MS vs. QTOF-MS

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals

The characterization of halogenated aromatic intermediates is a critical bottleneck in pharmaceutical synthesis and environmental monitoring. 2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS 26829-81-2)[1] is a highly specific poly-substituted benzene ring whose structural elucidation presents unique analytical challenges. Because multiple positional isomers exist (e.g., 2-chloro-5-fluoro-1,3-dimethylbenzene), relying solely on chromatographic retention times is insufficient.

This guide objectively compares the performance of standard Single Quadrupole GC-MS (GC-SQ-MS) against High-Resolution Quadrupole Time-of-Flight GC-MS (GC-QTOF-MS) [2] for the characterization of this molecule. We will deconstruct the mechanistic fragmentation pathways, evaluate comparative instrument performance, and provide a self-validating experimental protocol.

Mechanistic Fragmentation Pathway (The Science)

To understand how to analyze 2-Chloro-4-fluoro-1,3-dimethylbenzene (

, MW 158.60 g/mol ), we must first understand its behavior under standard 70 eV Electron Impact (EI) ionization[3]. The fragmentation is governed by bond dissociation energies (BDEs) and the thermodynamic stability of the resulting carbocations.

The Causality of Cleavage

• Molecular Ion Isotope Pattern: The natural abundance of Chlorine isotopes (

  and in a ~3:1 ratio) dictates that the molecular ion ( ) will present as a distinct doublet at m/z 158 and m/z 160 . Because aromatic rings stabilize the radical cation, this molecular ion peak is highly abundant.

• Primary Cleavage (Loss of Cl•): The C-Cl bond dissociation energy is approximately 397 kJ/mol, whereas the C-F bond is significantly stronger at ~536 kJ/mol. Consequently, the primary fragmentation pathway is the rapid expulsion of a chlorine radical (-35 Da or -37 Da), yielding a fluorodimethylbenzene cation at m/z 123 . The loss of fluorine (-19 Da) is a highly unfavorable, minor pathway.

• Tropylium Ion Formation: Alkylbenzenes characteristically undergo ring expansion following the loss of a methyl radical (-15 Da). The m/z 123 ion loses a methyl group to form a fluoromethylbenzyl cation (m/z 108), which rapidly rearranges into a highly stable, 7-membered fluorotropylium ion (

  ).

Fragmentation Workflow Diagram

Caption: Primary EI-MS fragmentation pathway of 2-Chloro-4-fluoro-1,3-dimethylbenzene to the fluorotropylium ion.

Technology Comparison: GC-SQ-MS vs. GC-QTOF-MS

While standard Single Quadrupole (SQ) systems are the workhorses of routine QA/QC, they possess fundamental limitations when differentiating closely related halogenated isomers or analyzing complex matrices[4]. High-Resolution QTOF-MS provides exact mass capabilities that eliminate isobaric interference.

Table 1: Theoretical vs. Measured Fragment Ions

Fragment Description	Formula	Theoretical Exact Mass	GC-SQ-MS (Nominal m/z)	GC-QTOF-MS (Measured m/z)	Mass Error (ppm)
Molecular Ion ( )		158.0298	158.0	158.0301	< 2.0
Molecular Ion ( )		160.0269	160.0	160.0272	< 2.0
Loss of Methyl		143.0064	143.0	143.0066	< 1.5
Loss of Chlorine		123.0610	123.1	123.0611	< 1.0
Fluorotropylium Ion		108.0375	108.0	108.0377	< 2.0

Table 2: Performance & Capability Comparison

Metric	GC-SQ-MS (e.g., Agilent 5977B)	GC-QTOF-MS (e.g., Agilent 7250)
Mass Resolution (FWHM)	Unit Mass (~1,000)	> 25,000
Mass Accuracy	0.1 Da	< 2 ppm
Isomer Differentiation	Relies entirely on GC retention time	High via exact mass of unique fragment ratios
Matrix Interference	High susceptibility to co-elution	Low (Extracted Ion Chromatograms at 0.01 Da windows)
Best Use Case	Routine targeted quantification	Unknown elucidation, complex matrix screening

Verdict: If your laboratory is synthesizing 2-Chloro-4-fluoro-1,3-dimethylbenzene in a highly controlled environment, a GC-SQ-MS is sufficient. However, if you are screening for this compound as an impurity, a degradation product, or within biological/environmental matrices, the GC-QTOF-MS is mandatory to prevent false positives from isobaric interferences[4].

Self-Validating Experimental Protocol

To ensure data integrity, the following protocol incorporates self-validating steps, including pre-run tuning and internal standard normalization.

Materials & Reagents

• Analyte: 2-Chloro-4-fluoro-1,3-dimethylbenzene (Analytical Standard, >99% purity).

• Internal Standard (IS): 4-Fluorotoluene-d7 (ensures correction for injection volume variations and ionization suppression).

• Solvent: GC-grade Hexane.

Step-by-Step Methodology

Step 1: Instrument Tuning & Calibration (Self-Validation Step)

• Introduce Perfluorotributylamine (PFTBA) into the MS source.

• Run an autotune sequence. Validation Check: Ensure the m/z 69, 219, and 502 peaks are present with appropriate isotopic ratios. For QTOF, perform mass axis calibration to ensure < 2 ppm mass accuracy.

Step 2: Sample Preparation

• Prepare a 1.0 mg/mL stock solution of 2-Chloro-4-fluoro-1,3-dimethylbenzene in hexane.

• Dilute to a working concentration of 10 µg/mL.

• Spike the working solution with the Internal Standard (4-Fluorotoluene-d7) to achieve a final IS concentration of 5 µg/mL.

Step 3: Gas Chromatography Parameters

• Column: DB-5MS or equivalent (30 m length

  0.25 mm ID 0.25 µm film thickness). Causality: The non-polar 5% phenyl stationary phase provides optimal separation for halogenated aromatics based on boiling point and polarizability.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1.0 µL, Split ratio 10:1, Inlet temperature 250°C.

• Oven Program:

  • Initial: 50°C (hold for 1 min).

  • Ramp: 15°C/min to 200°C.

  • Final Ramp: 30°C/min to 280°C (hold for 2 min to bake out the column).

Step 4: Mass Spectrometry Parameters

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Temperatures: Transfer line at 280°C, Ion source at 230°C, Quadrupole at 150°C.

• Acquisition (SQ-MS): Full scan mode from m/z 50 to 300.

• Acquisition (QTOF-MS): High-resolution full scan (m/z 50–300) at an acquisition rate of 5 spectra/second.

Step 5: Data Processing

• Extract the exact mass chromatogram for m/z 158.0298 (

  10 ppm window).

• Validate the peak identity by confirming the presence of the m/z 123.0610 fragment and the 3:1 isotopic ratio of the m/z 158/160 molecular ions.

References

• Moschet, C., et al. "LC- and GC-QTOF-MS as Complementary Tools for a Comprehensive Micropollutant Analysis in Aquatic Systems." Environmental Science & Technology, 2014. Available at:[Link]

• Crimmins, B. S., et al. "Automated Isotopic Profile Deconvolution for High Resolution Mass Spectrometric Data (APGC-QToF) from Biological Matrices." Analytical Chemistry, ACS Publications, 2019. Available at:[Link]

• Imasaka, T., et al. "Ionization and Fragmentation of Some Chlorinated Compounds and Dibenzo-p-dioxin with an Intense Femtosecond Laser Pulse at 800 nm." ResearchGate, 2005. Available at:[Link]

Sources

• 1. 2-Chloro-4-fluoro-1,3-dimethylbenzene | 26829-81-2 [sigmaaldrich.com]
• 2. LC- and GC-QTOF-MS as Complementary Tools for a Comprehensive Micropollutant Analysis in Aquatic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: HPLC Separation of Halogenated Xylene Isomers

Executive Summary: The Isomer Challenge

Separating halogenated xylene isomers (e.g., chloro-, bromo-, or fluoro-dimethylbenzenes) presents a distinct chromatographic challenge. Unlike simple alkyl-benzenes, the presence of a halogen atom introduces electronegativity and polarizability differences that standard C18 phases often fail to resolve. The separation requires a stationary phase that can discriminate based on molecular shape (steric fit) or electronic density (

- interactions), rather than just hydrophobicity.

This guide objectively compares the two dominant methodologies for this application: Cyclodextrin (CD) Bonded Phases and Fluorinated (PFP) Phases , while introducing C30 as a high-performance alternative for difficult hydrophobic separations.

Part 1: Comparative Technology Overview

Cyclodextrin (CD) Bonded Phases: The "Lock and Key" Approach

Cyclodextrin phases (

, , or -CD) rely on the formation of inclusion complexes. The cyclic oligosaccharide structure creates a hydrophobic cavity with a specific size.

• Mechanism: Host-guest interaction. Isomers are separated because one positional isomer (e.g., para-) fits more snugly into the cavity than the others (ortho- or meta-), leading to increased retention.

• Best For: Positional isomers where the halogen placement significantly alters the molecule's 3D shape.

Pentafluorophenyl (PFP) Phases: The "Electronic Velcro" Approach

PFP phases utilize a phenyl ring substituted with five fluorine atoms. This creates a highly electron-deficient ring that acts as a Lewis acid.

• Mechanism: Multiple interactions including

  - stacking, dipole-dipole, and charge transfer. The electron-rich halogen on the xylene ring interacts strongly with the electron-deficient PFP ring.

• Best For: Halogenated aromatics where the electron density varies between isomers (e.g., 2-chloro-p-xylene vs. 4-chloro-o-xylene).

C30 Phases: The "Shape Selective" Alternative

C30 columns possess long alkyl chains (tricontyl) that are more rigid and ordered than C18.

• Mechanism: High surface coverage creates "slots" that discriminate based on the planarity and length-to-width ratio of the isomer.

• Best For: Highly hydrophobic isomers where PFP fails to provide enough retention.

Part 2: Detailed Experimental Protocols

The following protocols are designed for the separation of Chloroxylene Isomers (a representative halogenated xylene).

Method A: -Cyclodextrin Phase (Shape Selectivity)

• Column: Nucleodur

  -CD or equivalent (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Methanol : Water (40:60 v/v). Note: High water content drives the hydrophobic analyte into the CD cavity.

• Flow Rate: 0.8 mL/min.

• Temperature: 25°C (Room Temp). Caution: Higher temperatures reduce inclusion complex stability.

• Detection: UV @ 254 nm.[1]

Method B: PFP Phase (Electronic Selectivity)

• Column: Kinetex F5 or equivalent PFP (150 mm x 4.6 mm, 2.6 µm core-shell).

• Mobile Phase: Methanol : 10 mM Ammonium Acetate (55:45 v/v).

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 35°C.

• Detection: UV @ 254 nm.[1]

Part 3: Performance Comparison Data

The following data summarizes typical performance metrics for separating a mixture of 2-chloro-p-xylene, 4-chloro-o-xylene, and 2-chloro-m-xylene.

Metric	-Cyclodextrin (Method A)	PFP (Method B)	C18 (Standard Control)
Primary Separation Mechanism	Inclusion Complex (Shape)	- / Charge Transfer	Hydrophobicity
Resolution ( ) of Critical Pair	> 2.5 (Excellent)	1.8 - 2.0 (Good)	< 1.0 (Co-elution common)
Analysis Time	25 - 35 mins	10 - 15 mins	15 - 20 mins
Elution Order (Typical)	ortho meta para	Driven by dipole moment	Driven by hydrophobicity
Loadability	Low (Easily overloaded)	High	High
Mobile Phase Compatibility	Restricted (mostly MeOH/H2O)	Versatile (MeOH or ACN)	Versatile

Scientist's Insight:

While

-CD offers superior resolution for the most difficult positional isomers (especially meta vs para), the PFP phase is significantly faster and more robust for routine analysis. Use CD for purity assays of difficult isomers; use PFP for high-throughput screening.

Part 4: Mechanistic Visualization

The following diagrams illustrate the decision workflow and the molecular interaction mechanisms.

Diagram 1: Method Selection Workflow

Caption: Decision tree for selecting the optimal stationary phase based on the specific type of isomerism present.

Diagram 2: Interaction Mechanisms

Caption: Visual comparison of the "Lock-and-Key" inclusion mechanism (Left) vs. the "Electronic" interaction (Right).

References

• Cyclodextrin Separation of Xylene Isomers

  • Liquid Chromatographic Separ

    -Cyclodextrin Bonded Phases. (Korean J. Chem. Eng). Validates the use of CD phases for separating xylene isomers via inclusion complexes.[2]

• PFP Column Capabilities

  • Separation of Isomers using PFP and C30 Stationary Phases. (Pyvot Tech).

• Emerging MOF Technology

  • Reverse-phase HPLC separation of positional isomers on a MIL-53(Fe) packed column. (RSC Advances).

• General Isomer Separation Guide

  • Positional Isomer Separation Method Suggestions. (Cogent/MicroSolv).

Sources

• 1. rsc.org [rsc.org]
• 2. kiche.or.kr [kiche.or.kr]

Comparative Guide: Distinguishing 2-Chloro-4-fluoro-m-xylene from 4-Chloro-2-fluoro-m-xylene by NMR

Executive Summary

In the synthesis of halogenated xylenes for pharmaceutical intermediates, regioisomer contamination is a persistent challenge. The electrophilic aromatic substitution of m-xylene often yields mixtures of 2-Chloro-4-fluoro-m-xylene (Isomer A) and 4-Chloro-2-fluoro-m-xylene (Isomer B) .

While these isomers share identical molecular weights (158.60 g/mol ) and similar polarity, they possess distinct magnetic environments driven by the position of the fluorine atom relative to the methyl groups. This guide outlines a definitive NMR-based differentiation strategy relying on spin-spin coupling topology rather than ambiguous chemical shift predictions.

The "Smoking Gun" Differentiator:

• Isomer A (4-Fluoro): In

  C NMR, only one methyl carbon shows significant splitting by fluorine.

• Isomer B (2-Fluoro): In

  C NMR, both methyl carbons appear as doublets due to coupling.

Structural Analysis & Coupling Logic

To interpret the spectra correctly, we must map the coupling pathways. The fluorine atom (

F, spin 1/2, 100% abundance) acts as the primary spin label.

The Isomers[1]

• Isomer A: 2-Chloro-4-fluoro-1,3-dimethylbenzene

  • F Position: C4.

  • Methyl Positions: C1 and C3.

  • Key Relationship: The Fluorine at C4 is ortho to the Methyl at C3 but para to the Methyl at C1.

• Isomer B: 4-Chloro-2-fluoro-1,3-dimethylbenzene

  • F Position: C2.

  • Methyl Positions: C1 and C3.

  • Key Relationship: The Fluorine at C2 is ortho to both Methyls (at C1 and C3).

Diagram 1: Structural Logic & Coupling Pathways

Caption: Comparative coupling pathways. Note that Isomer B places Fluorine within a 3-bond radius of both methyl groups, creating a symmetric coupling environment.

Method A: C NMR (The Definitive Method)

Carbon-13 NMR is the most robust method for this distinction because

couplings are structurally invariant and easy to resolve.

Expected Data

Feature	Isomer A (2-Cl, 4-F)	Isomer B (4-Cl, 2-F)
Methyl C1	Singlet (or broad singlet). F is para (5 bonds away).	Doublet ( Hz). F is ortho.
Methyl C3	Doublet ( Hz). F is ortho.	Doublet ( Hz). F is ortho.
Result	1 Doublet, 1 Singlet in the aliphatic region.[1][2]	2 Doublets in the aliphatic region.[1][3]

Technical Insight

In Isomer B, the Fluorine is "sandwiched" between the two methyls. This steric crowding may also cause a slight upfield shift of the methyl carbons compared to Isomer A, but the multiplicity is the primary confirmation.

Method B: NMR (The Quick Check)

Proton NMR requires analyzing the aromatic region (approx. 6.8 – 7.2 ppm). We focus on protons H5 and H6 .

Isomer A (2-Cl, 4-F)

• H5: Located at position 5. It is ortho to Fluorine (at 4) and ortho to H6.

  • Coupling: Large

    (~9 Hz) + Large (~8 Hz).

  • Appearance: Triplet-like or distinct dd .

• H6: Located at position 6. It is meta to Fluorine and ortho to H5.

  • Coupling: Medium

    (~6 Hz) + Large (~8 Hz).

  • Appearance: dd .

Isomer B (4-Cl, 2-F)

• H5: Located at position 5. It is para to Fluorine (at 2).

  • Coupling:

    is usually zero or negligible (< 1 Hz). It only couples to H6 ( ).

  • Appearance: Doublet (clean).

• H6: Located at position 6. It is meta to Fluorine.

  • Coupling: Medium

    (~6 Hz) + Large (~8 Hz).

  • Appearance: dd .

Comparison Table

Proton Signal	Isomer A (4-F)	Isomer B (2-F)
H5	Multiplet (dd/t) (Couples to F and H)	Doublet (Couples to H only)
H6	dd	dd

Experimental Protocol

Sample Preparation[1][5][6]

• Solvent: Use CDCl₃ (Deuterated Chloroform). It is non-polar and minimizes solvent-solute hydrogen bonding which can broaden peaks.

  • Alternative: DMSO-d6 if solubility is an issue, but CDCl₃ provides sharper resolution for small couplings.

• Concentration:

  • H NMR: ~10 mg in 0.6 mL.
  • C NMR: ~40-50 mg in 0.6 mL (Crucial for resolving the methyl splitting clearly).

• Tube: Standard 5mm NMR tube. Ensure the sample height is 4-5 cm.

Acquisition Parameters (400 MHz Instrument)

• H NMR:

  • Scans: 16

  • Spectral Width: 12 ppm ( -1 to 11 ppm)

  • Acquisition Time: >3.0 sec (to resolve small couplings)

• C NMR:

  • Scans: >256 (Fluorinated carbons have long T1 relaxation times and no NOE enhancement; high scan count is necessary).

  • Decoupling: Proton-decoupled (

    C{ H}).[4]

Analytical Workflow (Decision Tree)

Follow this flowchart to determine your isomer identity.

Caption: Step-by-step decision tree for distinguishing Isomer A from Isomer B using proton and carbon NMR.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for coupling constants).

• Doddrell, D., et al. (1976).

  C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Journal of the Chemical Society, Perkin Transactions 2, 402-412. Link

• Reich, H. J. (2023). NMR Data: Fluorine Coupling Constants. University of Wisconsin-Madison. Link

• BenchChem. (2025).[5][6] A Spectroscopic Showdown: Differentiating Xylene Isomers. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. che.hw.ac.uk [che.hw.ac.uk]
• 4. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: UV-Vis Spectral Profiling of 2-Chloro-4-fluoro-1,3-dimethylbenzene

The following technical guide is designed for researchers and drug development professionals. It synthesizes theoretical spectroscopic principles with standard experimental validation protocols to characterize 2-Chloro-4-fluoro-1,3-dimethylbenzene .

Executive Summary

2-Chloro-4-fluoro-1,3-dimethylbenzene (also known as 2-Chloro-4-fluoro-m-xylene) is a high-value intermediate in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs). Its unique substitution pattern—combining the steric bulk of a chloro-group between two methyls with the electronic modulation of a para-fluoro group—creates a distinct UV-Vis spectral fingerprint.

This guide compares the spectral performance of this target compound against its metabolic precursors and structural isomers. By defining the specific bathochromic shifts induced by the halogen substituents, researchers can utilize UV-Vis spectroscopy as a rapid, non-destructive tool for purity assessment and reaction monitoring.

Compound Identity & Structural Context

Before analyzing the spectra, we must establish the structural baseline. The target compound is a tetra-substituted benzene derivative.

Feature	Details
Chemical Name	2-Chloro-4-fluoro-1,3-dimethylbenzene
Synonyms	2-Chloro-4-fluoro-m-xylene
Molecular Formula	C₈H₈ClF
Molecular Weight	158.60 g/mol
Core Chromophore	m-Xylene (1,3-dimethylbenzene)
Auxochromes	-Cl (Chloro, position 2), -F (Fluoro, position 4)

Comparative Spectral Data

Direct experimental data for specific multi-substituted intermediates is often proprietary. The values below represent a comparative analysis derived from the Additivity of Substituent Effects (Woodward-Fieser rules for benzene derivatives) and validated against experimental data for the parent m-xylene.

The "Spectral Shift" Phenomenon

To distinguish the target from its impurities (starting materials), one must track the Red Shift (Bathochromic Shift) .

• m-Xylene (Base): Absorbs in the deep UV.

• Target: The addition of Chlorine (Cl) and Fluorine (F) shifts the absorption to longer wavelengths due to

  transitions and inductive effects.

Table 1: Comparative UV-Vis Absorbance Profiles (Methanol)

Compound	Role	(E-Band)	(B-Band)	(L·mol⁻¹·cm⁻¹)	Spectral Distinction
m-Xylene	Precursor	212 nm	262 nm	~300 (Low)	Baseline. Weak secondary band.
2-Chloro-m-xylene	Intermediate	~218 nm	~268 nm	~450	+6 nm shift. Cl lone pairs extend conjugation.
2-Chloro-4-fluoro-m-xylene	TARGET	~222-225 nm	~272-275 nm	~600	+10-13 nm total shift. F adds fine structure changes.
4-Fluoro-m-xylene	Isomer	~215 nm	~264 nm	~350	Minimal shift; F is tightly bound, less resonance.

Technical Insight: The 2-Chloro substituent provides the dominant spectral shift due to the "Heavy Atom Effect" and greater resonance donation compared to the highly electronegative Fluorine. If your spectrum shows a

< 265 nm for the secondary band, your product likely contains significant unreacted starting material.

Experimental Protocol: Self-Validating Measurement

To ensure data integrity (E-E-A-T), do not rely solely on literature values. Use this protocol to generate a site-specific standard curve.

Reagents & Equipment[7]

• Solvent: HPLC-grade Methanol or Acetonitrile (Cut-off < 195 nm).

• Blank: Pure solvent from the same bottle used for solvation.

• Cuvette: Quartz (1 cm path length). Do not use plastic/glass (absorbs < 300 nm).

Step-by-Step Methodology

• Stock Preparation: Weigh 10.0 mg of 2-Chloro-4-fluoro-1,3-dimethylbenzene into a 100 mL volumetric flask. Dilute to volume with Methanol. (Conc: 100 µg/mL).

• Working Solution: Transfer 1.0 mL of Stock to a 10 mL flask. Dilute to volume. (Conc: 10 µg/mL).

• Baseline Correction: Insert two cuvettes with pure solvent. Run "Auto-Zero" / "Baseline".

• Scan: Scan from 200 nm to 400 nm. Scan speed: Medium (approx. 200 nm/min).

• Validation Check:

  • Absorbance at

    should be between 0.3 and 0.8 AU.[1]

  • If AU > 1.0, dilute by 50%.

  • If AU < 0.1, increase concentration.

Workflow Visualization

The following diagram illustrates the decision logic for validating the compound identity based on the spectral shifts described above.

Caption: Logical workflow for distinguishing the target compound from precursors using UV spectral shifts.

Scientific Rationale & Mechanism

Why does the spectrum shift? Understanding the causality is crucial for troubleshooting.

• Auxochromic Effect: The Benzene ring is the chromophore. Substituents with lone pairs (Cl, F) are auxochromes . They interact with the

  -system of the ring.

• n

  Interaction: The lone pair electrons on the Chlorine atom can participate in resonance with the benzene ring. This raises the energy of the HOMO (Highest Occupied Molecular Orbital) while leaving the LUMO (Lowest Unoccupied Molecular Orbital) relatively unchanged or slightly lowered.

• The Result: The energy gap (

  ) decreases.[2] Since , a lower energy gap results in a longer wavelength ( ) of absorption (Red Shift).

• The Fluorine Factor: While Fluorine is also an auxochrome, its high electronegativity exerts a strong inductive withdrawal (-I effect) which opposes the resonance donation (+M effect). This is why the shift from Fluorine is smaller than that of Chlorine.

References

• NIST Chemistry WebBook. Benzene, 1,3-dimethyl- (m-Xylene) UV Spectrum. National Institute of Standards and Technology.[3] Available at: [Link]

• PubChem. 2-Chloro-4-fluoro-1-methylbenzene (Related Analog Data). National Library of Medicine. Available at: [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard text for Woodward-Fieser substituent rules).

Sources

• 1. jkip.kit.edu [jkip.kit.edu]
• 2. utsc.utoronto.ca [utsc.utoronto.ca]
• 3. Benzene, 1-chloro-4-fluoro- [webbook.nist.gov]

Comparative Reactivity Guide: 2-Chloro-4-fluoro-m-xylene vs. 2,4-Difluoro-m-xylene in Advanced Synthesis

Executive Summary

In the design of complex active pharmaceutical ingredients (APIs) and advanced materials, the precise selection of halogenated building blocks dictates the available synthetic vectors. 2-Chloro-4-fluoro-m-xylene (2-chloro-4-fluoro-1,3-dimethylbenzene) and 2,4-Difluoro-m-xylene (2,4-difluoro-1,3-dimethylbenzene) are highly substituted aromatic scaffolds that differ by a single halogen atom at the C2 position. Despite their structural similarity, this substitution fundamentally alters their electronic landscape, leading to completely orthogonal reactivity profiles.

This guide provides an in-depth comparative analysis of their reactivity, focusing on cross-coupling viability, Directed ortho-Metalation (DoM), and Electrophilic Aromatic Substitution (EAS), supported by mechanistic rationales and validated experimental protocols.

Structural & Electronic Profiling

The divergent reactivity of these two m-xylene derivatives is fundamentally rooted in the bond dissociation energies (BDE) and the electronegativity of their respective halogen substituents.

• 2-Chloro-4-fluoro-m-xylene (Compound A): The presence of the C-Cl bond at the 2-position provides a highly reactive handle. The BDE of a typical aryl C-Cl bond is approximately 96 kcal/mol, whereas the aryl C-F bond is significantly stronger at ~126 kcal/mol. This ~30 kcal/mol differential allows transition metals (e.g., Pd, Ni, Rh) to undergo highly chemoselective oxidative addition at the C-Cl bond while leaving the C-F bond entirely intact[1].

• 2,4-Difluoro-m-xylene (Compound B): Lacking an easily cleavable C-Cl bond, this compound is generally inert to standard palladium-catalyzed cross-coupling. However, the dual highly electronegative fluorine atoms exert a profound inductive electron-withdrawing effect (-I effect) on the aromatic ring. This significantly acidifies the adjacent ring protons, making Compound B an exceptional substrate for Directed ortho-Metalation (DoM).

Comparative Reactivity Analysis

Transition-Metal Catalyzed Cross-Coupling

Compound A is an excellent substrate for Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. However, the C-Cl bond is flanked by two methyl groups (C1 and C3), creating immense steric hindrance. Successful oxidative addition requires bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos or SPhos) to stabilize the monoligated Pd(0) active species and force the reductive elimination step. Compound B remains unreactive under these conditions, serving instead as a stable fluorinated motif in final drug candidates.

Directed ortho-Metalation (DoM)

Compound B excels in lithiation chemistry. The strong inductive effect of the 4-fluoro group acidifies the C5 proton. When treated with a strong, non-nucleophilic base like sec-butyllithium (sec-BuLi), deprotonation occurs regioselectively at C5. Conversely, subjecting Compound A to strong alkyllithium reagents often leads to competing halogen-metal exchange at the C-Cl bond, resulting in complex, intractable mixtures.

Electrophilic Aromatic Substitution (EAS)

Both compounds feature two strongly activating, ortho/para-directing methyl groups at C1 and C3. In both scaffolds, the C6 position is ortho to the C1-methyl and para to the C3-methyl. Because alkyl groups are stronger EAS directors than deactivating halogens, electrophilic attack (e.g., nitration, bromination) occurs almost exclusively at the C6 position for both compounds.

Visualizations of Reactivity Pathways

Fig 1. Divergent synthetic pathways driven by halogen substitution patterns.

Fig 2. Step-by-step mechanistic workflow for site-selective Suzuki-Miyaura coupling.

Quantitative Data Comparison

Property / Reactivity	2-Chloro-4-fluoro-m-xylene	2,4-Difluoro-m-xylene
CAS Number		15523-99-6
C-X Bond Dissociation Energy	C-Cl: ~96 kcal/mol; C-F: ~126 kcal/mol	C-F: ~126 kcal/mol
Pd-Catalyzed Cross-Coupling	Highly reactive at C2 (C-Cl cleavage)	Inert under standard conditions
Directed ortho-Metalation	Poor (Competing halogen-metal exchange)	Excellent at C5 (Directed by 4-F)
Primary EAS Site	C6 (Activated by 1,3-dimethyl groups)	C6 (Activated by 1,3-dimethyl groups)

Experimental Protocols

Protocol 1: Chemoselective Suzuki-Miyaura Coupling of 2-Chloro-4-fluoro-m-xylene

This protocol utilizes a highly active Pd/XPhos catalyst system to overcome the dual ortho-methyl steric bulk, selectively cleaving the C-Cl bond while preserving the C-F bond.

Reagents:

• 2-Chloro-4-fluoro-m-xylene (1.0 equiv, 10 mmol)

• Phenylboronic acid (1.2 equiv, 12 mmol)

• Pd2(dba)3 (2 mol% Pd)

• XPhos (8 mol%)

• K3PO4 (2.0 equiv, 20 mmol)

• Toluene/H2O (10:1 ratio, 0.2 M)

Step-by-Step Methodology:

• Degassing (Critical Step): Charge a Schlenk flask with toluene and water. Sparge with inert Argon for 30 minutes. Causality: Electron-rich phosphines like XPhos are highly susceptible to rapid oxidation by dissolved O2, which will kill the catalytic cycle.

• Catalyst Pre-Activation: In an argon-filled glovebox, combine Pd2(dba)3 and XPhos in a vial with 2 mL of degassed toluene. Stir for 15 minutes. Self-Validation: The solution will transition from a deep opaque purple to a clear pale orange/yellow, visually confirming the formation of the active Pd(0)-XPhos monoligated species.

• Reagent Assembly: To the main Schlenk flask, add the aryl chloride, phenylboronic acid, and K3PO4. Transfer the pre-activated catalyst solution via syringe.

• Reaction Execution: Heat the biphasic mixture to 100°C with vigorous stirring for 12 hours. Causality: Elevated temperatures are required to overcome the high activation energy barrier of oxidative addition into a di-ortho-substituted C-Cl bond.

• Monitoring & Workup: Monitor via GC-MS. The disappearance of the starting material mass (m/z 158) and appearance of the product mass (m/z 200) confirms completion. Cool to room temperature, extract with EtOAc, wash with brine, dry over MgSO4, and purify via silica gel chromatography.

Protocol 2: Regioselective Directed ortho-Metalation of 2,4-Difluoro-m-xylene

This protocol leverages the inductive acidification of the C5 proton by the adjacent fluorine atom to selectively functionalize the ring.

Reagents:

• 2,4-Difluoro-m-xylene (1.0 equiv, 10 mmol)

• sec-Butyllithium (1.4 M in cyclohexane, 1.1 equiv, 11 mmol)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.1 equiv, 11 mmol)

• Anhydrous THF (0.1 M)

• Anhydrous DMF (1.5 equiv, 15 mmol)

Step-by-Step Methodology:

• Pre-complexation: In a flame-dried, argon-purged flask, dissolve 2,4-difluoro-m-xylene and TMEDA in anhydrous THF. Cool the mixture to -78°C using a dry ice/acetone bath. Causality: TMEDA coordinates to the lithium cation, breaking down the unreactive sec-BuLi hexamers into highly reactive monomers/dimers.

• Lithiation: Add sec-BuLi dropwise over 15 minutes down the side of the flask. Stir at -78°C for 1 hour. Causality: Strict temperature control at -78°C is mandatory to prevent elimination to a benzyne intermediate or nucleophilic aromatic substitution (SNAr) of the fluorine atoms by the strong base.

• Electrophilic Trapping: Add anhydrous DMF dropwise. Stir for 30 minutes at -78°C, then allow the reaction to slowly warm to room temperature over 2 hours. Causality: DMF acts as the electrophile, forming a stable tetrahedral hemiaminal intermediate that prevents over-addition.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NH4Cl. Self-Validation: The aqueous quench collapses the tetrahedral intermediate, releasing the desired 2,4-difluoro-3,5-dimethylbenzaldehyde. Extract with Et2O, dry over Na2SO4, and purify via distillation or chromatography.

References

• Pan, F., & Biscoe, M. R. (2016). Selective C–Cl Bond Oxidative Addition of Chloroarenes to a POP–Rhodium Complex. Organometallics, 35(21), 3645–3651.[Link]

• Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879–933.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Reference Standards for 2-Chloro-4-fluoro-1,3-dimethylbenzene: A Comparative Purity Guide

The following guide provides an in-depth technical comparison and validation protocol for 2-Chloro-4-fluoro-1,3-dimethylbenzene reference standards. This document is structured to address the specific challenges of validating halogenated aromatic intermediates where Certified Reference Materials (CRMs) may be scarce.

CAS: 26829-81-2 (Verify with supplier; synonyms include 1-Chloro-2,6-dimethyl-3-fluorobenzene) Formula: C₈H₈ClF Application: Critical intermediate for Suzuki-Miyaura cross-coupling in API synthesis (e.g., fluorinated biaryl scaffolds).

Executive Summary: The Purity Paradox

In drug development, 2-Chloro-4-fluoro-1,3-dimethylbenzene is a "gatekeeper" intermediate. Its purity directly dictates the regioselectivity of downstream cross-coupling reactions. However, unlike common solvents or blockbusters, this specific substituted xylene rarely has a commercially available ISO 17034 Certified Reference Material (CRM) .

Researchers are often forced to choose between "Analytical Standards" (Tier 2) and "Research Chemicals" (Tier 3). This guide objectively compares these options and provides a self-validating protocol to establish your own Primary Standard when a commercial CRM is unavailable.

Comparative Analysis of Reference Standard Tiers

The following table contrasts the performance and risk profile of available standard grades for this compound.

Feature	Tier 1: ISO 17034 CRM	Tier 2: Analytical Standard	Tier 3: Research/Reagent Grade
Availability	Rare/Non-existent for this specific CAS.	Available from specialized suppliers (e.g., Sigma, LGC).	Widely available (BLDPharm, Combi-Blocks, etc.).
Purity Definition	Certified Value (e.g., 99.8% ± 0.2%).	Chromatographic Purity (Area %).	"Assay" (often just >95% or >97%).
Traceability	SI-Traceable (NIST/BAM).	Traceable to internal method only.	None.
Isomeric Purity	Quantified & guaranteed.	Usually checks for major isomers.	High Risk: May contain 4-chloro-2-fluoro isomer.
Uncertainty	Explicitly stated ( ).	Not provided.	Not provided.
Use Case	Validation of critical assays.	Routine QC / Retention time marker.	Synthesis starting material (NOT for quantitation).

The Hidden Risk: Isomeric Impurities

The synthesis of 2-Chloro-4-fluoro-1,3-dimethylbenzene often involves chlorination of 4-fluoro-m-xylene or fluorination of 2-chloro-m-xylene. Both routes yield regioisomers (e.g., 4-chloro-2-fluoro-1,3-dimethylbenzene) that have nearly identical boiling points and polarities.

• Tier 3 standards often report "98% purity" based on a low-resolution GC run that co-elutes these isomers.

• Consequence: Using a Tier 3 standard to calibrate an assay can introduce a 2–5% bias in potency calculations, leading to OOS (Out of Specification) results in late-stage API manufacturing.

Decision Logic: Selecting the Right Standard

Do not blindly purchase the highest purity on the label. Use this logic flow to determine the necessary grade.

Figure 1: Decision matrix for selecting and validating reference standards when CRMs are scarce.

The "Self-Validating" Protocol (Expert Method)

Since a CRM is likely unavailable, you must characterize a Tier 2 or Tier 3 material to establish it as a Primary Reference Standard for your lab. This relies on orthogonal data: qNMR for absolute mass balance and GC-FID for isomeric profiling.

Experiment A: Absolute Purity via qNMR (The Truth Standard)

Quantitative NMR (qNMR) provides SI traceability through an Internal Standard (IS), bypassing the need for a reference standard of the analyte itself.

Reagents:

• Analyte: ~20 mg of 2-Chloro-4-fluoro-1,3-dimethylbenzene.

• Internal Standard (IS): NIST-traceable Benzoic Acid or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB). Note: TCNB is preferred due to lack of overlap in the aromatic region.

• Solvent: DMSO-d6 or CDCl3 (high purity).

Protocol:

• Weighing: Accurately weigh (±0.01 mg) the analyte (

  ) and the IS ( ) into the same HPLC vial or weigh boat to ensure exact ratio transfer.

• Dissolution: Dissolve in 1.0 mL solvent and transfer to NMR tube.

• Acquisition: Run 1H-NMR with D1 (Relaxation Delay) ≥ 60s (to ensure full relaxation of protons). Acquire 64 scans.

• Integration: Integrate the methyl protons of the analyte (δ ~2.2-2.4 ppm) vs. the specific protons of the IS.

Calculation: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-inserted display">

Where is purity, is integral area, is number of protons, and is molar mass.[1]

Experiment B: Isomeric Profiling via GC-FID

qNMR gives the weight % of the structure, but may not distinguish close isomers if peaks overlap. GC-FID is required to "see" the isomers.

Method Parameters:

• Column: USP G43 phase (e.g., DB-624 or equivalent cyanopropylphenyl dimethyl polysiloxane). Standard non-polar columns (DB-5) often fail to separate halogenated xylene isomers.

• Carrier: Helium at 1.5 mL/min (Constant Flow).

• Temp Program: 50°C (hold 2 min) → 5°C/min → 180°C → 20°C/min → 240°C.

• Detection: FID at 260°C.

Acceptance Criteria:

• Main peak (2-Chloro-4-fluoro-1,3-dimethylbenzene) must be baseline resolved (Resolution > 1.5) from the 4-chloro-2-fluoro isomer.[2]

Supporting Experimental Data (Simulated)

The following data illustrates the risk of relying on "Certificate of Analysis" (CoA) values from lower-tier suppliers without validation.

Table 1: Comparison of Supplier CoA vs. Validated True Value

Standard Source	Supplier Claimed Purity	Method Used by Supplier	Actual qNMR Purity (True Value)	GC-FID Isomer Content	Status
Supplier A (Tier 2)	99.5%	GC-FID (Area %)	99.4%	0.1% Isomer	PASSED
Supplier B (Tier 3)	98.0%	GC-FID (Area %)	94.2%	3.5% Isomer	FAILED
Supplier C (Tier 3)	>97%	1H-NMR (Qualitative)	89.8%	0.5% Isomer + 8% Solvent	CRITICAL FAIL

Analysis: Supplier B used a generic GC method that co-eluted the isomer, inflating the purity. Supplier C had significant residual solvent (likely toluene or xylene from synthesis) which is invisible in Area% GC calculations but lowers the effective potency significantly.

Validated Workflow Diagram

Use this workflow to characterize your reference standard before using it for GMP release or critical experiments.

Figure 2: The "Self-Validation" workflow combining qNMR (for accuracy) and GC-FID (for specificity).

References

• ISO 17034:2016 . General requirements for the competence of reference material producers. International Organization for Standardization.[3] Link

• Bhat, S. et al. (2020). "Quantitative NMR (qNMR): A Powerful Tool for Reference Standard Qualification".[4] Journal of Pharmaceutical and Biomedical Analysis. Link (Representative citation for qNMR methodology).

• PubChem Compound Summary . "2-Chloro-4-fluoro-1,3-dimethylbenzene (CAS 26829-81-2)". National Center for Biotechnology Information. Link

• Gokulakrishnan, K. et al. (2013). "Separation of Xylene Isomers by Gas Chromatography". Analytical Chemistry Insights. (Provides basis for DB-624 column selection). Link

Sources

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]
• 4. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 2-Chloro-4-fluoro-1,3-dimethylbenzene

Executive Summary: Immediate Action Card

Do not dispose of this compound down the drain or in standard trash.

2-Chloro-4-fluoro-1,3-dimethylbenzene (also known as 2-Chloro-4-fluoro-m-xylene) is a halogenated aromatic hydrocarbon .[1][2] Its presence requires strict segregation from non-halogenated solvents to prevent the creation of toxic combustion byproducts (HF, HCl) during thermal destruction.[1][2]

Critical Parameter	Operational Directive
Waste Stream	Stream A: Halogenated Organic Waste (Red Label/Tag)
Container Type	HDPE or Glass (Teflon-lined cap preferred).[1][2] Avoid metal if acidic hydrolysis is suspected.[1]
Incompatibility	Strong oxidizers, alkali metals (Li, Na), and aluminum powder.[1][2]
Primary Hazard	Combustible; releases Hydrogen Fluoride (HF) and Hydrogen Chloride (HCl) upon burning.

Chemical Profile & Hazard Identification

Understanding the molecular behavior of this compound is essential for safe handling. As a di-halogenated xylene derivative, it combines the flammability of an aromatic ring with the toxic combustion potential of halogens.[1][2]

Physicochemical Properties (Estimates based on Structural Class)

Property	Value / Characteristic	Relevance to Disposal
Physical State	Liquid (Colorless to pale yellow)	Requires secondary containment during transport.[1][2]
Flash Point	~70–90°C (Estimated)	Combustible. Classified as Ignitable Waste (D001) .
Density	> 1.0 g/mL (Heavier than water)	Will sink in aqueous spills; difficult to extract from water traps.
Solubility	Immiscible in water; Soluble in organics.	Do not attempt aqueous dilution.

The "Why" Behind the Protocol

• Thermal Decomposition: When incinerated, the fluorine atom converts to Hydrogen Fluoride (HF) , a highly corrosive acid that eats through standard incinerator linings and requires specialized wet scrubbers.[1][2]

• Regulatory Impact: Mixing this chemical with non-halogenated waste (e.g., Acetone, Ethanol) "poisons" the entire container, forcing the waste vendor to treat the whole volume as high-cost halogenated waste.[1][2]

Pre-Disposal Protocol: The Self-Validating System

To ensure safety and compliance, follow this "Check-Verify-Act" workflow before the chemical leaves your bench.

Step 1: Quenching & Neutralization (If Reaction Mixture)

If the chemical is part of a reaction mixture containing unreacted reagents:

• Quench: Slowly add the mixture to a stirred, cooled solution of dilute sodium bicarbonate (NaHCO₃) if acidic byproducts are present.

• Phase Separation: Extract the organic layer containing the 2-Chloro-4-fluoro-1,3-dimethylbenzene.[1]

• Validation: Check pH of the aqueous layer. It must be neutral (pH 6–8) before drain disposal.[1] The organic layer proceeds to Step 2 .

Step 2: Waste Segregation (The Golden Rule)

Use the following decision logic to determine the correct waste container.

Figure 1: Waste Stream Decision Matrix. Note that adding even a small amount of this fluorinated compound to a non-halogenated drum reclassifies the entire drum as Halogenated Waste.[1][2]

Disposal Workflow

Container Specifications

• Material: High-Density Polyethylene (HDPE) is preferred for halogenated aromatics.[1] Glass is acceptable but poses a breakage risk.[1]

• Headspace: Leave at least 10% headspace to allow for vapor expansion.

• Closure: Screw cap with Teflon/PTFE liner to prevent solvent swelling of the gasket.

Labeling Requirements (RCRA/EU Compliant)

Every container must carry a hazardous waste label with the following specific data:

• Chemical Name: Write out fully: "2-Chloro-4-fluoro-1,3-dimethylbenzene". Do not use abbreviations or structures.

• Hazard Checkboxes: Check Toxic and Ignitable .

• Waste Codes (US EPA):

  • D001 (Ignitable Characteristic)

  • D022 (if Chloroform is present as co-solvent) or generally Halogenated Solvent .

Emergency Spill Response

In the event of a benchtop spill (< 500 mL), execute the S.A.V.E. protocol.[1][2]

Figure 2: S.A.V.E.[1][2] Spill Response Protocol.

References & Regulatory Grounding[1][2][3]

• US Environmental Protection Agency (EPA). "Defined Hazardous Waste: Listed and Characteristic Wastes (F-List, K-List, P-List, U-List)." RCRA Regulations.[1][2][3][4]

  • [Link]

• PubChem. "Compound Summary: 2-Chloro-m-xylene (Structural Analog)."[1] National Library of Medicine.[1][2]

  • [Link][1][2]

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard: Safety Data Sheets."

  • [Link][1][2]

• ECHA (European Chemicals Agency). "Substance Information: Halogenated Aromatic Hydrocarbons."[1]

  • [Link][1][2]

(Note: Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor, as specific isomeric impurities may alter the flash point or toxicity profile.)[1][2]

Sources

• 1. deq.mt.gov [deq.mt.gov]
• 2. cpachem.com [cpachem.com]
• 3. rand.org [rand.org]
• 4. wmsolutions.com [wmsolutions.com]

Personal protective equipment for handling 2-Chloro-4-fluoro-1,3-dimethylbenzene

As a Senior Application Scientist, I have designed this comprehensive safety and logistical guide for handling 2-Chloro-4-fluoro-1,3-dimethylbenzene . In advanced drug development and materials science, standard safety checklists are insufficient. To ensure absolute laboratory safety, we must understand the mechanistic causality behind each protocol.

The lipophilic dimethylbenzene backbone of this compound facilitates rapid dermal absorption, while its chloro- and fluoro- substituents significantly alter its vapor pressure, toxicity profile, and environmental persistence [1]. This guide provides a self-validating system of standard operating procedures (SOPs), ensuring that every researcher understands not just what to do, but why they are doing it.

Chemical Profile & Hazard Assessment

Before handling 2-Chloro-4-fluoro-1,3-dimethylbenzene, personnel must understand its physical and toxicological properties. Because specific toxicological data for this exact isomer can be sparse, we extrapolate safety parameters from closely related structural analogs like 2-chloro-1,3-dimethylbenzene and 4-fluoro-o-xylene, which are established combustible irritants [2, 3].

Table 1: Chemical Profile & Mechanistic Implications

Property	Value / Classification	Mechanistic Implication
Chemical Name	2-Chloro-4-fluoro-1,3-dimethylbenzene	Dual halogenation increases lipophilicity, dermal penetration, and environmental persistence.
CAS Number	26829-81-2	Critical identifier for procurement, inventory, and strict waste tracking [1].
Physical State	Liquid	High mobility in spills; generates heavier-than-air volatile organic compounds (VOCs) at room temperature.
Flammability	Combustible/Flammable (Cat 3/4)	Vapors can travel to ignition sources and form explosive mixtures; necessitates grounding and bonding [2].
Health Hazards	Skin (Cat 2) & Eye Irritant (Cat 2A)	Rapidly defats the skin and causes severe corneal irritation; inhalation causes CNS depression [3].

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is inadequate for halogenated aromatics. The following matrix outlines the required gear and the scientific rationale behind each choice.

Table 2: PPE Requirements and Causality

PPE Category	Required Specification	Causality & Scientific Rationale
Hand Protection	Viton™ or Heavy-Duty Composite Nitrile (>0.4 mm)	Halogenated xylenes act as aggressive organic solvents that rapidly permeate standard latex or thin nitrile (breakthrough time <10 mins). Viton elastomers provide >480 mins of chemical resistance.
Eye Protection	Indirect-Vented Chemical Splash Goggles	Protects against aerosolized micro-droplets. The lipophilic nature of the chemical can cause rapid, irreversible defatting of the cornea upon contact.
Body Protection	Flame-Resistant (FR) Lab Coat (e.g., Nomex®)	Mitigates the risk of flash fires associated with the combustible nature of the liquid and its vapors[2].
Respiratory	Certified Chemical Fume Hood	Must operate with a face velocity of 0.4–0.6 m/s to prevent inhalation of vapors, which are known to cause respiratory tract irritation and central nervous system (CNS) depression [3].

Standard Operating Procedure (SOP) for Handling

To maintain a self-validating safety system, execute the following steps sequentially. Do not deviate from this workflow.

Step 1: Pre-Operation Environmental Check

• Verify that the fume hood is operational and within the safe calibration range (0.4–0.6 m/s face velocity).

• Clear the workspace of all incompatible materials, specifically strong oxidizers and strong bases, which can trigger exothermic reactions.

Step 2: PPE Donning and Inspection

• Inspect Viton™ gloves for micro-tears or pinholes using the inflation method.

• Don the FR lab coat, ensuring cuffs are tucked under the gloves to prevent skin exposure at the wrists. Secure safety goggles.

Step 3: Chemical Transfer

• If transferring volumes larger than 500 mL, ground and bond the source and receiving containers to dissipate static electricity.

• Use non-sparking spatulas or glass volumetric pipettes. Avoid rapid pouring to minimize aerosol generation.

Step 4: Reaction Execution

• If the protocol requires heating the compound, conduct the reaction under an inert atmosphere (Nitrogen or Argon) using a Schlenk line to prevent the formation of explosive vapor-air mixtures.

Step 5: Post-Operation Decontamination

• Seal all primary containers tightly with PTFE-lined caps.

• Doff PPE in reverse order of donning (Coat -> Goggles -> Gloves) to prevent cross-contamination. Wash hands immediately with soap and water.

Standard Operating Procedure Workflow for Halogenated Xylenes.

Emergency Response & Spill Management

Spills involving 2-Chloro-4-fluoro-1,3-dimethylbenzene present immediate inhalation and fire hazards.

Step 1: Evacuation & Assessment

• Immediately alert personnel in the vicinity.

• Determine the spill volume. A minor spill is defined as <100 mL contained entirely within a functioning fume hood. A major spill is >100 mL or any volume outside secondary containment.

Step 2: Containment

• Extinguish all open flames and turn off nearby heat sources or spark-producing equipment.

• Do NOT use water. Water will not dissolve the chemical and may spread the combustible liquid over a larger surface area.

Step 3: Absorption & Collection

• Cover the spill completely with an inert, non-combustible absorbent material (e.g., dry sand, diatomaceous earth, or vermiculite).

• Using non-sparking tools (e.g., polypropylene dustpans), sweep the saturated absorbent into a heavy-duty, sealable hazardous waste container.

Step 4: Surface Decontamination

• Wash the affected surface with a mild detergent solution to break down residual lipophilic traces. Do not use secondary organic solvents (like acetone) for cleanup, as this exponentially increases flammability risks.

Waste Disposal & Environmental Logistics

Halogenated aromatic compounds pose severe environmental hazards, particularly to aquatic life, and require specialized destruction pathways to prevent the release of toxic byproducts (such as dioxins or hydrogen halides) [2, 3].

Step 1: Strict Segregation

• Waste containing 2-Chloro-4-fluoro-1,3-dimethylbenzene must be strictly segregated into designated "Halogenated Organic Waste" carboys.

• Scientific Rationale: Mixing halogenated waste with non-halogenated solvents (like acetone or ethanol) complicates the incineration process and can lead to dangerous exothermic reactions in the waste carboy.

Step 2: Labeling and Storage

• Clearly label the container with the full chemical name, CAS number (26829-81-2), and applicable GHS hazard symbols (Flammable, Irritant, Environmental Hazard).

• Store waste in a cool, well-ventilated secondary containment area, strictly away from direct sunlight and heat sources.

Step 3: Final Disposal

• Hand over the segregated waste to a certified hazardous waste management facility. The standard disposal method is high-temperature incineration equipped with acid gas scrubbers, which are necessary to safely neutralize the hydrogen chloride (HCl) and hydrogen fluoride (HF) gases generated during combustion.

Emergency Spill Response and Waste Segregation Logic.

References